Chloro(triethylphosphine) gold

Core Science & Biosynthesis

CAS 15529-90-5 chemical safety data sheet

An In-Depth Technical Guide to the Safe Handling of Chloro(triethylphosphine)gold(I)

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of: The Senior Application Scientist

Introduction: Beyond the Data Sheet

This guide provides a comprehensive safety and handling protocol for Chloro(triethylphosphine)gold(I) (CAS 15529-90-5). Standard Safety Data Sheets (SDS) provide essential, regulated information; however, for the practicing scientist, a deeper, more functional understanding of a compound's risks is necessary. This document synthesizes SDS data with mechanistic insights and field-proven best practices. Chloro(triethylphosphine)gold(I) and related organogold compounds are valuable in catalysis and medicinal chemistry, but their high acute toxicity and reactivity demand a rigorous and informed approach to safety.[1][2] This guide is structured to explain not just what precautions to take, but why they are necessary, ensuring a culture of safety built on scientific understanding.

Section 1: Chemical Identification and Physicochemical Properties

Correctly identifying a reagent is the foundational step of any laboratory protocol. Misidentification can lead to catastrophic errors in handling and experimental execution.

• IUPAC Name: chlorogold;triethylphosphane[3]

• Common Synonyms: (Triethylphosphine)gold(I) chloride, Triethylphosphineaurous chloride[4]

• CAS Number: 15529-90-5[4]

• EC Number: 239-572-3[5]

• Molecular Formula: C₆H₁₅AuClP[4]

• Molecular Weight: 350.58 g/mol [5][6][7]

The physical properties of a compound dictate its behavior under laboratory conditions and inform critical decisions regarding storage, handling, and emergency response.

Property	Value	Source(s)
Appearance	White to light red/purple crystalline solid.	[3]
Melting Point	84-86 °C	[5][6][7]
Boiling Point	210 °C at 0.03 mmHg	[5][6][7]
Solubility	Insoluble in water.
Stability	The product is chemically stable under standard ambient conditions but is noted to be hygroscopic and air-sensitive, slowly decomposing on contact with air and water.	[4]

Section 2: Hazard Identification and GHS Classification

This compound is classified as highly toxic and requires handling with stringent safety measures. The Globally Harmonized System (GHS) provides a universal framework for understanding these risks.

GHS Pictograms:

Signal Word: Danger [5]

Classification	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed.
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled.
Skin Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Irritation	Category 2	H319: Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.
(Source:[4][5])

Key Precautionary Statements (P-codes):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[5]

• P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you feel unwell.[5]

• P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor.[5]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

• P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

• P405: Store locked up.

Section 3: Toxicological Profile & Mechanism of Action

Understanding how a substance exerts its toxic effects is critical for drug development professionals and for appreciating the severity of the stated hazards.

Acute Toxicity Data:

Route	Species	Value	Source
Oral LD50	Rat	79 mg/kg	[4]
Oral LD50	Mouse	68 mg/kg
Dermal LD50	(estimate)	300 mg/kg	[4]
Inhalation LC50	(estimate)	0.51 mg/L (4h, dust/mist)	[4]

Expert Analysis of Toxicological Risk: The low LD50 values confirm that Chloro(triethylphosphine)gold(I) is highly toxic via all major routes of exposure. Absorption through the skin is a significant risk, making robust PPE non-negotiable.

Mechanism of Cytotoxicity: Research into the cytotoxic effects of Chloro(triethylphosphine)gold(I) provides crucial insight. Studies in isolated rat hepatocytes have shown that the compound's lethality is not primarily driven by lipid peroxidation. Instead, the primary target appears to be the mitochondria .

The compound induces rapid and severe mitochondrial dysfunction by:

• Causing the formation of electron-dense precipitates within the mitochondria.

• Inhibiting cellular respiration, leading to a rapid decrease in cellular ATP levels.

• Dissipating the mitochondrial membrane potential.

• Interfering with mitochondrial sulfhydryl groups, an effect that can be reversed by dithiothreitol (DTT).

This mechanistic understanding underscores the severity of exposure: the compound directly targets the core energy-producing machinery of the cell, leading to rapid cell death.

Chronic Effects and Other Hazards:

• Mutagenicity: Human mutation data has been reported, and the compound is suspected of causing genetic defects.[1]

• Reproductive Toxicity: It is also suspected of damaging fertility or the unborn child based on experimental reproductive effects.[1]

Section 4: Exposure Controls and Personal Protection

A multi-layered approach, starting with engineering controls and supplemented by rigorous PPE protocols, is required to handle this material safely.

Engineering Controls:

• Fume Hood/Glovebox: All manipulations of Chloro(triethylphosphine)gold(I) solid must be performed in a certified chemical fume hood or, preferably, a glovebox with an inert atmosphere (e.g., Argon or Nitrogen). This is the primary barrier to prevent inhalation of the toxic dust.

• Ventilation: The laboratory must be well-ventilated with a negative pressure differential to the surrounding corridors.

• Proximity to Safety Equipment: An eyewash station and safety shower must be immediately accessible (within 10 seconds of travel) from the handling area.

Personal Protective Equipment (PPE) Selection Workflow:

The selection of PPE is not a checklist but a response to the specific hazards of the material. The following diagram outlines the decision-making process for handling Chloro(triethylphosphine)gold(I).

Caption: Emergency Spill Response Workflow.

Section 7: Ecological Information

• Persistence and Degradability: No data available.

• Bioaccumulation: No data available.

• General Precaution: Do not let the product enter drains, surface water, or the ground water system. [4]All waste and contaminated materials must be disposed of as hazardous chemical waste through institutional environmental health and safety channels.

References

• Rush, G. F., & Maita, K. (1987). The mechanism of acute cytotoxicity of triethylphosphine gold(I) complexes. I. Characterization of triethylphosphine gold chloride-induced biochemical and morphological changes in isolated hepatocytes. Toxicology and Applied Pharmacology, 90(3), 377-390. [Link]

• American Elements. (n.d.). Chloro(triethylphosphine)gold(I). Retrieved March 12, 2026, from [Link]

• Gelest, Inc. (2016, May 18). Safety Data Sheet: TRIETHYLPHOSPHINE GOLD(I) CHLORIDE. [Link]

• Mirabelli, C. K., et al. (1987). The mechanism of acute cytotoxicity of triethylphosphine gold(I) complexes. II. Triethylphosphine gold chloride-induced alterations in mitochondrial function. Toxicology and Applied Pharmacology, 90(3), 391-402. [Link]

• Chemdor Chemicals. (2026, March 11). Chloro(triethylphosphine)gold(I) Safety Data Sheet (SDS). [Link]

• Glock, G., et al. (1987). The mechanism of acute cytotoxicity of triethylphosphine gold(I) complexes. III. Chlorotriethylphosphine gold(I)-induced alterations in isolated rat liver mitochondrial function. Toxicology and Applied Pharmacology, 90(3), 403-411. [Link]

• Scientific Laboratory Supplies (SLS). (n.d.). Chloro(triethylphosphine)gold(I). Retrieved March 12, 2026, from [Link]

• PubChem. (n.d.). Chloro(triethylphosphine)gold. National Center for Biotechnology Information. Retrieved March 12, 2026, from [Link]

• University of California, San Diego. (n.d.). C3. Safe Handling of Pyrophoric Materials. [Link]

• Kimberly-Clark. (n.d.). Nitrile Glove Chemical Resistance Guide. [Link]

• University of Pennsylvania. (2019, February). Nitrile Glove Chemical-Compatibility Reference. [Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chemdor.com [chemdor.com]
• 4. 97%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 5. 97%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 6. gelest.com [gelest.com]
• 7. medchemexpress.com [medchemexpress.com]

The Electronic Architecture of Triethylphosphine in Gold(I) Complexes: Mechanistic Insights and Therapeutic Applications

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Organometallic Chemistry & Pharmacology

Executive Summary: The Role of the Carrier Ligand

In the landscape of metallodrug development, the clinical success of gold(I) complexes—most notably the anti-rheumatic and repurposed anti-cancer agent Auranofin —is inextricably linked to the electronic and steric properties of their coordinating ligands. As a soft d10 transition metal, Au(I) heavily relies on its ligand sphere to stabilize its linear two-coordinate geometry and dictate its pharmacokinetic fate.

Triethylphosphine ( PEt3​ ) is not merely a structural scaffold; it is the electronic engine of Auranofin. By acting as a potent carrier ligand, PEt3​ modulates the lability of the trans-coordinated thioglucose moiety, enabling precise prodrug activation in biological microenvironments[1]. This whitepaper deconstructs the causality behind the electronic properties of PEt3​ in Au(I) complexes, detailing the thermodynamic principles, synthetic workflows, and biological mechanisms that make it a cornerstone of modern metallopharmacology.

Electronic and Steric Profiling of Triethylphosphine ( PEt3​ )

To understand why PEt3​ is the optimal ligand for Au(I) delivery, we must analyze its fundamental electronic descriptors: the Tolman Electronic Parameter (TEP) and the Cone Angle ( θ ) .

The TEP measures a ligand's electron-donating or withdrawing capacity via the A1​ symmetric carbonyl stretching frequency of an L-Ni(CO)3​ model complex[2]. PEt3​ exhibits a TEP of 2061.7 cm⁻¹, classifying it as a highly potent σ -donor with negligible π -acceptor character[3].

Causality in Complexation: Because Au(I) is a soft, electron-rich metal, strong σ -donation from the phosphorus atom significantly increases the electron density at the metal center. This electron density must be thermodynamically managed. Since PEt3​ lacks the π -acidity to back-accept this density, the burden falls on the ligand positioned trans to it, establishing a powerful trans influence .

Table 1: Electronic and Steric Parameters of Common Phosphine Ligands

Ligand	Tolman Electronic Parameter (TEP, cm⁻¹)	Cone Angle ( θ , °)	σ -Donor Strength
PEt3​	2061.7	132	Strong
PMe3​	2064.1	118	Strong
PPh3​	2068.9	145	Moderate
P(OMe)3​	2079.5	107	Weak

(Data synthesized from computational and experimental TEP models[2][3])

Caption: Logical flow of PEt3 electronic properties driving trans-ligand lability in gold complexes.

The Trans Effect and Ligand Exchange Kinetics

The therapeutic efficacy of Auranofin relies on its ability to undergo controlled ligand exchange. The complex consists of a [Au(PEt3​)]+ core coordinated to a 2,3,4,6-tetra-O-acetyl-1-thio- β -D-glucose (SATG) ligand[4].

The intense σ -donation from PEt3​ elongates and weakens the Au–S bond[1]. This thermodynamic weakening transforms the SATG ligand into an excellent leaving group in the presence of biological nucleophiles. If PEt3​ is replaced with a weaker σ -donor like trimethylphosphite ( P(OMe)3​ ), the Au–P bond becomes the weak link, leading to the premature loss of the phosphite carrier and the formation of inactive bare Au(I) adducts in the bloodstream[1][5].

Table 2: Comparative Bond Dissociation Dynamics in Gold(I) Complexes

Complex Fragment	Bond Evaluated	Relative Bond Strength	Biological Consequence
[Au–PEt3​]+	Au–P	High (Stable)	Carrier ligand remains intact in biofluids[1].
[Au–P(OMe)3​]+	Au–P	Low (Labile)	Phosphite loss; bare Au(I) adduct formation[1][5].
[Et3​P–Au–SATG]	Au–S	Low (Cleavable)	Prodrug activation via thioglucose release[1][6].

Mechanism of Action: Targeting Thioredoxin Reductase (TrxR)

Auranofin functions as a highly targeted prodrug. Upon entering the cell (facilitated by the lipophilicity of the PEt3​ group), the labile SATG ligand is cleaved[4]. The resulting electrophilic [Au(PEt3​)]+ cation exhibits a profound affinity for soft nucleophiles, specifically the selenocysteine (Sec) and cysteine (Cys) residues located in the active site of Thioredoxin Reductase (TrxR) [7][8].

Inhibition of TrxR disrupts the cellular redox balance, preventing the reduction of thioredoxin. This leads to a lethal accumulation of reactive oxygen species (ROS) and triggers intrinsic apoptosis, a mechanism currently being leveraged in clinical trials for small cell lung cancer (SCLC) and parasitic infections[7][9].

Caption: Mechanism of action for Auranofin: Prodrug activation and subsequent TrxR inhibition.

Experimental Methodologies & Self-Validating Protocols

To harness the electronic properties of PEt3​ , researchers must execute precise synthetic and analytical workflows. The following protocols are designed as self-validating systems to ensure high-fidelity yields and measurable biological activity.

Protocol 1: Synthesis of Chloro(triethylphosphine)gold(I)[ Et3​PAuCl ]

This step leverages PEt3​ as both a reducing agent and a coordinating ligand[10].

• Precursor Preparation: Dissolve 1.0 eq of tetrachloroauric acid trihydrate ( HAuCl4​⋅3H2​O ) in absolute ethanol to form a homogenous, deeply colored Au(III) solution[10].

• Reduction and Coordination: Under constant stirring at 0 °C, add 3.0 eq of triethylphosphine ( PEt3​ ) dropwise.

  • Causality & Validation: PEt3​ facilitates a two-electron reduction of the hard d8 Au(III) to the soft d10 Au(I), generating triethylphosphine oxide ( Et3​P=O ) as a byproduct[10]. The successful reduction is visually self-validated by the immediate loss of the deep Au(III) color and the formation of a white/pale yellow precipitate[10].

• Isolation: Filter the precipitate, wash with cold ethanol to remove the Et3​P=O byproduct, and dry under vacuum to yield pure Et3​PAuCl .

Protocol 2: Synthesis of Auranofin via Ligand Substitution

• Reagent Mixing: Dissolve 1.0 mmol of the synthesized Et3​PAuCl and 1.05 mmol of 2,3,4,6-tetra-O-acetyl-1-thio- β -D-glucose (SATG) in 4 mL of dichloromethane (DCM)[4][11].

• Base Addition: Prepare a solution of K2​CO3​ (1.2 mmol) in 4 mL of deionized water. Add this dropwise to the DCM solution at 0 °C[4][11].

  • Causality: The mild base deprotonates the thiol group of SATG, drastically enhancing its nucleophilicity. The strong trans influence of the chloride ligand allows efficient substitution by the thiolate[11].

• Phase Transfer & Purification: Stir the biphasic mixture at room temperature for 1 hour. Pour into 30 mL of water and extract the organic layer with DCM.

  • Validation: The biphasic nature of the reaction acts as a self-purifying step; the highly lipophilic Auranofin partitions entirely into the DCM layer, leaving unreacted inorganic salts in the aqueous phase[11]. Dry over anhydrous Na2​SO4​ and evaporate to isolate the final drug.

Protocol 3: Validation of Thioredoxin Reductase (TrxR) Inhibition

• Enzyme Preparation: Dilute commercially available mammalian TrxR (e.g., rat liver) with distilled water to a working concentration of 2.5 U/mL[12].

• Compound Incubation: Dissolve Auranofin in DMF to create a 10 mM stock. Incubate varying concentrations of the drug with the enzyme for 30 minutes[12].

  • Causality: This incubation period is critical as it allows time for the thermodynamic cleavage of the SATG ligand and the subsequent covalent binding of the [Et3​P-Au]+ cation to the active site selenocysteine[7][8].

• Spectrophotometric Assay: Add DTNB (5,5'-dithiobis(2-nitrobenzoic acid)) and NADPH. Measure the reduction of DTNB to TNB at 412 nm using a microplate reader. Calculate the IC50​ by plotting fractional activity against logarithmic drug concentration[9][12].

Caption: Step-by-step synthetic workflow for the preparation of Auranofin from Gold(III) precursors.

References

• Buy Chloro(triethylphosphine)gold(I) | 15529-90-5 - Smolecule Smolecule
• Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens N
• Reactivity of auranofin with S-, Se- and N-containing amino acids ResearchG
• Tolman Electronic Parameter Predictions from a Fast, Accurate, and Robust Machine Learning Model Provide Insight into Phosphine ChemRxiv
• Computational Characterization of Bidentate P-Donor Ligands: Direct Comparison to Tolman's Electronic Parameters N
• Auranofin Inhibition of Thioredoxin Reductase Sensitizes Lung Neuroendocrine Tumor Cells (NETs) and Small Cell Lung Cancer (SCLC)
• Auranofin inhibition of thioredoxin reductase sensitizes lung neuroendocrine tumor cells (NETs) and small cell lung cancer (SCLC)
• Mechanistic Evaluations of the Effects of Auranofin Triethylphosphine Replacement with a Trimethylphosphite Moiety N
• Preclinical Gold Complexes as Oral Drug Candidates to Treat Leishmaniasis Are Potent Trypanothione Reductase Inhibitors American Chemical Society (ACS)
• Antiproliferative effects, mechanism of action and tumor reduction studies in a lung cancer xenograft mouse model of an organometallic gold(I) alkynyl complex Royal Society of Chemistry (RSC)
• Exploring a Therapeutic Gold Mine: The Antifungal Potential of the Gold-Based Antirheum
• Mechanistic Evaluations of the Effects of Auranofin Triethylphosphine Replacement with a Trimethylphosphite Moiety American Chemical Society (ACS)

Sources

• 1. Mechanistic Evaluations of the Effects of Auranofin Triethylphosphine Replacement with a Trimethylphosphite Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Computational Characterization of Bidentate P-Donor Ligands: Direct Comparison to Tolman’s Electronic Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Auranofin Inhibition of Thioredoxin Reductase Sensitizes Lung Neuroendocrine Tumor Cells (NETs) and Small Cell Lung Cancer (SCLC) Cells to Sorafenib as well as Inhibiting SCLC Xenograft Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Auranofin inhibition of thioredoxin reductase sensitizes lung neuroendocrine tumor cells (NETs) and small cell lung cancer (SCLC) cells to sorafenib as well as inhibiting SCLC xenograft growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Buy Chloro(triethylphosphine)gold(I) | 15529-90-5 [smolecule.com]
• 11. Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antiproliferative effects, mechanism of action and tumor reduction studies in a lung cancer xenograft mouse model of an organometallic gold( i ) alkyn ... - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00964A [pubs.rsc.org]

linear coordination geometry in gold(I) chloride complexes

An In-depth Technical Guide to the Linear Coordination Geometry in Gold(I) Chloride Complexes

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of the chemistry, electronic structure, and practical applications of linear gold(I) chloride complexes. Tailored for researchers, scientists, and professionals in drug development and catalysis, this document synthesizes fundamental principles with field-proven insights to offer a definitive resource on this important class of compounds.

Introduction: The Ubiquity and Significance of Linear Gold(I)

Gold, in its +1 oxidation state (Au(I)), exhibits a strong and defining preference for a two-coordinate, linear geometry. This characteristic is a cornerstone of gold chemistry, setting it apart from many other transition metals. This guide focuses specifically on gold(I) chloride complexes, which serve as fundamental building blocks and catalysts in a vast array of chemical transformations. The seemingly simple L-Au-Cl (where L is a ligand) and [Cl-Au-Cl]⁻ structures are governed by complex electronic factors, primarily significant relativistic effects that influence the orbital energies of the gold atom. Understanding the origin of this linear coordination and the factors that influence it is paramount for designing new catalysts, therapeutic agents, and advanced materials.

Part 1: The Electronic Origins of Linear Coordination

The pronounced tendency of Au(I) to form linear complexes is a direct consequence of relativistic effects, a phenomenon that becomes significant for heavy elements like gold. The high nuclear charge causes the 1s electrons to travel at a substantial fraction of the speed of light, leading to a relativistic increase in their mass and a subsequent contraction of the s and p orbitals. Conversely, the d and f orbitals are destabilized due to more effective shielding of the nuclear charge by the contracted s and p orbitals.

This relativistic contraction significantly stabilizes the 6s orbital of gold. For a d¹⁰ metal center like Au(I), this stabilization promotes strong s-d mixing. In a linear L-Au-L' geometry, the gold 6s and 5d(z²) orbitals can hybridize effectively to form two σ-bonding orbitals that accept electron density from the two ligands along the z-axis. The remaining d-orbitals (d(xy), d(x²-y²), d(xz), d(yz)) are non-bonding with respect to σ-interactions and are filled, contributing to the stability of the d¹⁰ configuration. This electronic arrangement minimizes ligand-ligand repulsion and maximizes the bonding interactions along a single axis, thus favoring a linear geometry with a bond angle of approximately 180°.

Part 2: Synthesis of Linear Gold(I) Chloride Complexes

The synthesis of linear gold(I) chloride complexes typically starts from a stable gold precursor, most commonly tetrachloroauric acid (HAuCl₄) or potassium tetrachloroaurate(III) (KAuCl₄). The Au(III) center is first reduced to Au(I) in the presence of a stabilizing ligand.

Key Precursor: (Thiodiglycol)-Au-Cl

A versatile and widely used precursor for a range of gold(I) complexes is (thiodiglycol)gold(I) chloride. Thiodiglycol acts as a readily displaceable ligand, making it an excellent starting material for the synthesis of other L-Au-Cl complexes via ligand exchange reactions.

Experimental Protocol: Synthesis of (Thiodiglycol)gold(I) chloride

Objective: To synthesize a stable, general-purpose Au(I) precursor.

Materials:

• Tetrachloroauric(III) acid trihydrate (HAuCl₄·3H₂O)

• Thiodiglycol

• Ethanol

• Diethyl ether

• Deionized water

Procedure:

• Dissolve HAuCl₄·3H₂O (1.0 g, 2.54 mmol) in 20 mL of deionized water.

• In a separate flask, dissolve thiodiglycol (1.55 g, 12.7 mmol) in 20 mL of ethanol.

• Slowly add the thiodiglycol solution to the aqueous HAuCl₄ solution with vigorous stirring. The deep yellow color of the Au(III) solution will gradually fade to a pale yellow or colorless solution as Au(III) is reduced to Au(I).

• Continue stirring for 1 hour at room temperature to ensure complete reaction.

• Reduce the solvent volume under reduced pressure until a white precipitate begins to form.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the white solid by vacuum filtration, wash with cold diethyl ether (3 x 10 mL), and dry under vacuum.

Expected Outcome: A white, air-stable solid of (Thiodiglycol)AuCl.

Synthesis of Phosphine-Au-Cl Complexes

Phosphine ligands are among the most common and versatile ligands for stabilizing gold(I) centers. The synthesis of (Ph₃P)AuCl is a classic example.

Experimental Protocol: Synthesis of (Triphenylphosphine)gold(I) chloride

Objective: To synthesize a benchmark linear gold(I) phosphine complex.

Materials:

• (Thiodiglycol)gold(I) chloride

• Triphenylphosphine (Ph₃P)

• Dichloromethane (DCM)

• Pentane

Procedure:

• Suspend (Thiodiglycol)AuCl (100 mg, 0.28 mmol) in 10 mL of dichloromethane.

• In a separate vial, dissolve triphenylphosphine (74 mg, 0.28 mmol) in 5 mL of dichloromethane.

• Add the triphenylphosphine solution dropwise to the (Thiodiglycol)AuCl suspension with stirring. The suspension will clarify as the reaction proceeds, indicating the formation of the more soluble product.

• Stir the reaction mixture at room temperature for 30 minutes.

• Concentrate the solution to approximately 2 mL under a gentle stream of nitrogen.

• Add 20 mL of pentane to precipitate the product.

• Collect the white solid by filtration, wash with pentane (2 x 5 mL), and dry in a vacuum desiccator.

Causality Behind Experimental Choices:

• Ligand Exchange: The synthesis relies on the principle of ligand displacement. The phosphine ligand has a higher affinity for the gold(I) center than thiodiglycol, driving the reaction forward.

• Solvent System: Dichloromethane is an excellent solvent for both the reactants and the product, facilitating a homogeneous reaction. Pentane is used as an anti-solvent to precipitate the product due to its lower polarity.

Part 3: Structural and Spectroscopic Characterization

Confirming the linear geometry of gold(I) chloride complexes requires a combination of analytical techniques.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure of these complexes. It provides precise measurements of bond lengths and, most importantly, the L-Au-Cl bond angle. For an ideal linear geometry, this angle will be 180°. Deviations from linearity are often observed due to crystal packing forces or steric interactions between bulky ligands.

Complex	Au-P Bond Length (Å)	Au-Cl Bond Length (Å)	P-Au-Cl Bond Angle (°)	Reference
(Ph₃P)AuCl	2.235(3)	2.290(3)	179.3(1)
(Cy₃P)AuCl	2.251(2)	2.285(2)	178.5(1)
(IPr)AuCl (IPr = NHC ligand)	2.013(4)	2.311(1)	178.9(1)

Table 1: Representative Crystallographic Data for Linear Gold(I) Chloride Complexes.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing the structure of these complexes in solution.

• ³¹P NMR: For phosphine complexes, the ³¹P NMR chemical shift provides information about the electronic environment of the phosphorus atom upon coordination to gold.

• ¹H and ¹³C NMR: These spectra confirm the structure of the organic ligand and can indicate changes in the electronic environment upon coordination.

Vibrational Spectroscopy (IR and Raman)

The Au-Cl stretching frequency in the far-IR or Raman spectrum is characteristic of the gold-chlorine bond. For linear L-Au-Cl complexes, this vibration typically appears in the range of 300-350 cm⁻¹.

Workflow for Characterization

Caption: Workflow for the synthesis and structural confirmation of linear Au(I) complexes.

Part 4: Applications in Homogeneous Catalysis

Linear gold(I) chloride complexes are highly effective pre-catalysts for a wide range of organic transformations, particularly those involving the activation of alkynes, allenes, and alkenes. The active catalytic species is often a cationic gold(I) complex, [L-Au]⁺, which is generated in situ by abstracting the chloride ligand with a silver salt (e.g., AgSbF₆, AgOTf).

Mechanism: Gold-Catalyzed Hydroamination of Alkynes

The hydroamination of alkynes with amines is a powerful method for synthesizing enamines and imines. Gold(I) catalysts are particularly effective for this transformation.

Caption: Catalytic cycle for the hydroamination of an alkyne catalyzed by a gold(I) complex.

Mechanistic Explanation:

• Activation: The pre-catalyst, L-Au-Cl, is activated by a silver salt to generate the cationic, coordinatively unsaturated [L-Au]⁺ species.

• π-Activation: The electrophilic [L-Au]⁺ catalyst coordinates to the alkyne, forming a π-complex. This coordination polarizes the alkyne, making it more susceptible to nucleophilic attack.

• Nucleophilic Attack: An amine molecule attacks the activated alkyne in an anti-fashion, leading to the formation of a vinyl-gold intermediate.

• Protodeauration: The vinyl-gold intermediate is protonated, typically by another molecule of the amine acting as a proton source, which releases the enamine product and regenerates the active [L-Au]⁺ catalyst.

Part 5: Role in Drug Development

The unique properties of gold(I) complexes, including their affinity for soft donor atoms like sulfur, have made them attractive candidates for therapeutic applications. The linear gold(I) drug Auranofin, [(Et₃P)Au(SATg)] (SATg = 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranosato), is approved for the treatment of rheumatoid arthritis. Its mode of action is believed to involve the inhibition of pro-inflammatory enzymes like thioredoxin reductase through the coordination of gold to cysteine residues in the enzyme's active site.

The L-Au-Cl framework serves as a crucial starting point for the development of new gold-based drugs. The ligand 'L' can be systematically varied to tune the compound's lipophilicity, stability, and biological target affinity, while the chloride ion provides a convenient leaving group for reaction with biological nucleophiles.

Conclusion

The linear coordination geometry of gold(I) chloride complexes is a manifestation of profound relativistic effects that dictate their electronic structure and reactivity. This structural preference is not merely a chemical curiosity but a feature that underpins their utility as powerful homogeneous catalysts and as scaffolds for the design of therapeutic agents. A thorough understanding of their synthesis, characterization, and reaction mechanisms is essential for harnessing their full potential in both industrial and biomedical applications. The protocols and conceptual frameworks presented in this guide offer a solid foundation for researchers to explore and innovate in the rich field of gold chemistry.

References

• N. C. Baenziger, W. E. Bennett, and D. M. Soboroff, "Crystal and molecular structure of chloro(triphenylphosphine)gold(I)," Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 1976 , 32(3), 962-963. URL: [Link]

• M. S. Hussain and E. R. T. Tiekink, "Crystal structure of chlorido(tricyclohexylphosphine)gold(I), C18H33AuClP," Zeitschrift für Kristallographie - New Crystal Structures, 2007 , 222(3), 263-264. URL: [Link]

• M. R. L. Furst, A. E. C. Büll, and M. D. Smith, "Crystal structure of chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]gold(I) dichloromethane monosolvate," Zeitschrift für Kristallographie - New Crystal Structures, 2010 , 225(2), 295-296. URL: [Link]

The Reactivity Architecture of Chloro(triethylphosphine)gold(I): Nucleophilic Substitution Mechanisms and Applications

Executive Summary

Chloro(triethylphosphine)gold(I) (Et₃PAuCl) is a foundational organometallic complex in both synthetic inorganic chemistry and modern metallodrug development. Primarily recognized as the immediate precursor to the anti-rheumatic and anti-cancer agent Auranofin, Et₃PAuCl is a linear, two-coordinate gold(I) complex. Its reactivity is strictly governed by the distinct electronic contributions of its two ligands: the strongly σ-donating triethylphosphine (PEt₃) carrier ligand and the relatively labile chloride (Cl⁻) leaving group 1. This technical guide explores the mechanistic principles of its nucleophilic substitution, its biological target engagement, and the self-validating synthetic protocols used to harness its reactivity.

Mechanistic Principles of Nucleophilic Substitution

According to Pearson's Hard and Soft Acids and Bases (HSAB) theory, the Au(I) center is a quintessential "soft" acid. It exhibits a pronounced thermodynamic preference for soft nucleophiles, such as thiolates (S⁻) and selenolates (Se⁻), over hard nucleophiles like oxygen or nitrogen 2.

Because Au(I) is a d¹⁰, 14-electron center, ligand substitution avoids a dissociative pathway. Instead, it proceeds via an associative or interchange mechanism 3. The incoming nucleophile donates electron density into the empty p-orbital (p_z) of the gold center, forming a transient 16-electron, three-coordinate trigonal planar transition state. The strong trans-effect of the PEt₃ ligand weakens the Au-Cl bond, facilitating the rapid departure of the chloride ion and restoring the thermodynamically stable linear geometry.

Biological Reactivity: Target Engagement

In biological systems, the reactivity of Et₃PAuCl with nucleophiles dictates its pharmacological profile. Et₃PAuCl induces apoptosis in cancer cells by targeting Thioredoxin Reductase (TrxR), an enzyme critical for cellular redox homeostasis 3. The active site of TrxR contains highly nucleophilic selenocysteine (Sec) and cysteine (Cys) residues.

Pathway of TrxR inhibition by Et3PAuCl leading to apoptosis.

Density Functional Theory (DFT) calculations reveal the precise thermodynamics driving this biological targeting. The substitution of the chloride ligand by neutral amino acids (like Histidine or Methionine) is endergonic and thermodynamically restricted. Conversely, the reaction with deprotonated Cys and Sec residues is highly exergonic, creating irreversible Au-S or Au-Se adducts that permanently inhibit the enzyme 4.

Thermodynamics of Ligand Exchange with Et₃PAuCl

Target Nucleophile	Protonation State	Reaction Free Energy (ΔG)	Thermodynamic Favorability
Histidine (His)	Neutral	+9 to +10 kcal/mol	Endergonic (Unfavorable)
Methionine (Met)	Neutral	+16 to +17 kcal/mol	Endergonic (Unfavorable)
Cysteine (Cys)	Anionic (S⁻)	-3 to -4 kcal/mol	Exergonic (Favorable)
Selenocysteine (Sec)	Anionic (Se⁻)	-2 to -3 kcal/mol	Exergonic (Favorable)

Data summarized from DFT calculations modeling the substitution of chloride by protein side chains 4.

Synthetic Methodologies: The Synthesis of Auranofin

In pharmaceutical manufacturing, the nucleophilic substitution of Et₃PAuCl is directly leveraged to synthesize Auranofin. The protocol requires the displacement of the chloride ligand by 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucose under basic conditions 5.

Experimental workflow for synthesizing Auranofin from Et3PAuCl.

Experimental Protocol: Self-Validating Synthesis of Auranofin

The following methodology details the substitution reaction under basic conditions, emphasizing the chemical causality of each step to ensure a self-validating system.

Step 1: Reagent Solubilization Dissolve 1.0 mmol of Et₃PAuCl and 1.05 mmol of 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucose in a biphasic mixture of Dichloromethane (DCM) and water (10 mL, 1:1 v/v).

• Causality & Validation: The biphasic system separates the organic-soluble gold complex from the water-soluble inorganic base. This prevents premature degradation of the Au(I) complex while allowing for controlled phase-transfer reactivity.

Step 2: Base Addition Cool the mixture to 0 °C. Slowly add 1.2 mmol of Potassium Carbonate (K₂CO₃) to the aqueous layer.

• Causality & Validation: K₂CO₃ acts as a mild base to deprotonate the thiosugar, generating the highly nucleophilic thiolate anion. Cooling to 0 °C prevents the base-catalyzed hydrolysis of the acetyl protecting groups on the sugar. The generation of the active nucleophile is validated by the subsequent dissolution kinetics.

Step 3: Associative Exchange Remove the ice bath and stir vigorously at room temperature for 2 hours.

• Causality & Validation: Vigorous stirring maximizes the interfacial surface area. The thiolate attacks the Au(I) center via the associative mechanism, displacing the chloride into the aqueous layer. The completion of this step is self-validated by the consumption of the starting materials (verifiable via Thin-Layer Chromatography).

Step 4: Phase Separation Transfer the mixture to a separatory funnel. Extract the organic (DCM) layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Causality & Validation: The byproduct (KCl) and unreacted base remain in the aqueous phase. This liquid-liquid extraction inherently self-purifies the organic layer containing the target complex, removing hydrophilic impurities.

Step 5: Isolation Concentrate the organic layer under reduced pressure. Purify the residue via silica gel column chromatography and crystallize from ethanol.

• Causality & Validation: Crystallization acts as the final purification and validation step. The formation of a colorless solid with a defined melting point (114.7 °C) confirms the successful ligand substitution and the structural integrity of Auranofin 5.

Conclusion

The reactivity of chloro(triethylphosphine)gold(I) is a masterclass in soft-soft interactions and associative ligand exchange. Whether deployed as a synthetic precursor for Auranofin or as a direct inhibitor of critical biological enzymes, its predictable and thermodynamically driven nucleophilic substitution profile makes it an invaluable asset in modern metallodrug design.

Sources

• 1. Anticancer effects against colorectal cancer models of chloro(triethylphosphine)gold(I) encapsulated in PLGA–PEG nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy Chloro(triethylphosphine)gold(I) | 15529-90-5 [smolecule.com]
• 4. Frontiers | Mechanistic Insights Into the Anticancer Properties of the Auranofin Analog Au(PEt3)I: A Theoretical and Experimental Study [frontiersin.org]
• 5. Exploring a Therapeutic Gold Mine: The Antifungal Potential of the Gold-Based Antirheumatic Drug Auranofin | MDPI [mdpi.com]

Protocols & Analytical Methods

protocol for synthesizing auranofin from chloro(triethylphosphine)gold

Application Notes & Protocols for the Synthesis of Auranofin

Introduction: The Enduring Relevance of Auranofin

Auranofin, a gold(I) complex featuring triethylphosphine and 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranose ligands, stands as a prominent example of medicinal inorganic chemistry.[1] Initially approved by the FDA in 1985 for the treatment of rheumatoid arthritis, its therapeutic journey has evolved remarkably.[2] Contemporary research has unveiled its potent antimicrobial properties against various pathogens, including multidrug-resistant strains, and promising anticancer activity, sparking a renaissance of interest in its synthesis and derivatization.[1][3]

This document provides a comprehensive, field-tested protocol for the synthesis of auranofin from chloro(triethylphosphine)gold(I). Beyond a mere list of steps, this guide elucidates the chemical principles, safety imperatives, and practical considerations essential for a successful and reproducible synthesis. It is designed for researchers, chemists, and drug development professionals who require a robust and well-validated methodology.

Chemical Principles and Reaction Mechanism

The synthesis of auranofin is a classic example of a ligand exchange or substitution reaction at a metal center. The gold(I) atom in the starting material, chloro(triethylphosphine)gold(I), is linearly coordinated to a triethylphosphine ligand and a chloride ion.[1] Gold(I) is a soft acid, exhibiting a strong affinity for soft bases like sulfur.[1] The core of this synthesis involves the displacement of the hard chloride ligand by a softer, more favorable sulfur-based ligand.

The key steps of the mechanism are:

• Deprotonation: The thiol proton of 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranose is acidic. A mild base, such as potassium carbonate (K₂CO₃), is used to deprotonate the thiol, generating a highly nucleophilic thiolate anion.

• Nucleophilic Substitution: The resulting thiolate anion attacks the electrophilic gold(I) center of the chloro(triethylphosphine)gold(I) complex.

• Ligand Displacement: This nucleophilic attack results in the displacement of the chloride ion, forming a stable Gold-Sulfur bond and yielding the final product, auranofin. The triethylphosphine ligand, being strongly bound, remains coordinated to the gold center throughout the reaction.[4]

This reaction is typically performed in a biphasic solvent system (e.g., dichloromethane/water) to facilitate the interaction of the organic-soluble gold complex and the water-soluble base.

Sources

• 1. Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Note: Chloro(triethylphosphine)gold(I) as a Catalyst Precursor and Nanotherapeutic Agent

Executive Summary

Chloro(triethylphosphine)gold(I) (Formula: C₆H₁₅AuClP; CAS: 15529-90-5) is a linear coordination complex featuring a gold(I) center bound to a strongly σ-donating triethylphosphine ligand and a chloride ion[1]. Traditionally utilized as a highly versatile precursor in homogeneous organic catalysis[2], this complex has recently seen expanded utility in material science as a precursor for atomic layer deposition (ALD)[3][4] and in medicinal chemistry as a potent, targeted anticancer agent[5][6]. This application note provides an authoritative guide on the mechanistic activation of Et₃PAuCl and details validated protocols for its use in both catalytic synthesis and nanotherapeutic formulation.

Mechanistic Principles: Activation and Reactivity

The Causality of Precatalyst Activation

Et₃PAuCl is a precatalyst. In its native state, the chloride ligand strongly coordinates to the Au(I) center, rendering it catalytically dormant for most organic transformations[2]. To unveil the extreme carbophilicity and Lewis acidity of the gold center, a halide abstraction agent—typically a silver(I) salt (AgX)—must be introduced. The thermodynamic driving force for this activation is the formation of the highly insoluble AgCl lattice, which breaks the strong Au–Cl bond and generates the catalytically active[Et₃PAu]⁺ cation[2][7].

Relativistic Effects and Ligand Influence

The catalytic prowess of the resulting [Et₃PAu]⁺ species is fundamentally driven by relativistic effects. The contraction of the 6s orbital and expansion of the 5d orbitals make the Au(I) center an exceptional soft Lewis acid, capable of activating unsaturated C–C bonds (alkynes, allenes, alkenes) toward nucleophilic attack (π-activation)[8].

The choice of the triethylphosphine (Et₃P) ligand is deliberate. Compared to triphenylphosphine (Ph₃P), Et₃P is smaller and more electron-donating. This specific electronic profile increases the electron density on the gold atom, preventing rapid decomposition into inactive metallic gold (a phenomenon known as "gold mirror")[2][4]. Furthermore, the reduced steric bulk alters regioselectivity; for instance, in the cycloisomerization of allenones, Et₃PAuCl specifically favors the formation of 2-halofurans via a 1,2-hydrogen shift, whereas bulkier ligands may favor divergent pathways[2][9].

Fig 1. Silver-mediated activation and the homogeneous gold(I) catalytic cycle.

Data Presentation: Counterion Effects on Catalytic Efficacy

The choice of the silver salt counterion (X⁻) dictates the electrophilicity of the active gold center. Strongly coordinating counterions (like acetate) compete with the substrate for the gold coordination site, stifling reactivity. Non-coordinating counterions (like hexafluoroantimonate) yield a highly reactive, "naked" gold cation[2][10].

Silver Salt Precursor	Counterion (X⁻)	Coordinating Ability	Relative Reaction Rate	Typical Yield (%)
AgSbF₆	[SbF₆]⁻	Very Low	Very Fast	>95%
AgNTf₂	[NTf₂]⁻	Very Low	Very Fast	90-95%
AgOTf	[OTf]⁻	Low	Fast	85-95%
AgBF₄	[BF₄]⁻	Moderate	Moderate	80-90%
AgOAc	[OAc]⁻	High	Slow	<20%
Table 1. Impact of silver salt counterions on Et₃PAuCl catalytic efficacy in cycloisomerization reactions.

Protocol 1: Homogeneous Catalysis (Intramolecular Hydroalkoxylation)

This protocol details the in situ generation of the active[Et₃PAu]⁺ cation and its application in the hydroalkoxylation of allenes[10].

Causality in Experimental Design: The reaction must be performed in a non-coordinating solvent (e.g., anhydrous dichloromethane) to prevent solvent molecules from outcompeting the substrate. The precipitated AgCl must be filtered through Celite prior to substrate addition. Retaining AgCl in the reaction mixture can lead to silver-catalyzed background reactions or bimetallic interference, compromising the self-validating nature of the gold-specific catalytic cycle[2][7].

Step-by-Step Methodology

• Precatalyst Activation: In a flame-dried Schlenk flask under N₂ atmosphere, dissolve Et₃PAuCl (0.05 mmol, 5 mol%) in anhydrous CH₂Cl₂ (2.0 mL).

• Halide Abstraction: Add the selected silver salt (e.g., AgOTf, 0.05 mmol, 5 mol%) wrapped in aluminum foil (to prevent photolytic degradation of silver). Stir vigorously at room temperature for 15 minutes. A white precipitate (AgCl) will rapidly form.

• Filtration (Critical Step): Filter the suspension through a short pad of oven-dried Celite into a new flame-dried Schlenk flask under N₂ to remove the AgCl precipitate. Wash the pad with an additional 1.0 mL of CH₂Cl₂.

• Validation & Quality Control: Take a 0.1 mL aliquot and analyze via ³¹P NMR spectroscopy. The complete disappearance of the Et₃PAuCl peak and the emergence of a downfield-shifted peak confirms total activation to [Et₃PAu]⁺[10].

• Substrate Addition: Add the allene/alkyne substrate (1.0 mmol) dissolved in CH₂Cl₂ (1.0 mL) dropwise to the active catalyst solution.

• Reaction & Workup: Stir at room temperature until TLC indicates complete consumption of the starting material. Quench with a drop of triethylamine to neutralize the catalyst, concentrate under reduced pressure, and purify via flash chromatography.

Protocol 2: Formulation of Et₃PAuCl into PLGA-PEG Nanoparticles

Beyond catalysis, Et₃PAuCl exhibits potent antiproliferative properties, interacting with thioredoxin reductase to induce apoptosis in cancer cells[5][11]. However, off-target toxicity and rapid deactivation by biological thiols present clinical hurdles.

Causality in Experimental Design: Encapsulating Et₃PAuCl in poly(lactic-co-glycolic acid)-poly(ethylene glycol) (PLGA-PEG) nanoparticles protects the gold complex from premature degradation, enhances cellular uptake via endocytosis, and selectively induces apoptosis and autophagy in colorectal cancer cells by inhibiting ERK and AKT signaling pathways[6].

Fig 2. Workflow for the encapsulation of Et3PAuCl into PLGA-PEG nanoparticles.

Step-by-Step Methodology

• Organic Phase Preparation: Dissolve 50 mg of PLGA-PEG copolymer and 5 mg of Et₃PAuCl in 2 mL of an organic solvent mixture (e.g., dichloromethane/acetone, 1:1 v/v).

• Aqueous Phase Preparation: Prepare 10 mL of a 1% (w/v) polyvinyl alcohol (PVA) aqueous solution to act as a surfactant stabilizer.

• Emulsification: Add the organic phase dropwise into the aqueous phase under continuous vortexing. Immediately transfer the mixture to an ultrasonic probe sterilizer and sonicate at 40% amplitude for 3 minutes on an ice bath to form a stable oil-in-water (O/W) nanoemulsion.

• Solvent Evaporation: Stir the emulsion magnetically at room temperature for 4-6 hours in a fume hood to allow complete evaporation of the organic solvents, driving the self-assembly of the nanoparticles.

• Purification: Recover the nanoparticles by ultracentrifugation (15,000 rpm, 20 min, 4 °C). Discard the supernatant containing unencapsulated drug and excess PVA. Wash the pellet twice with ultra-pure water.

• Validation & Quality Control: Resuspend a fraction of the pellet in water and analyze via Dynamic Light Scattering (DLS). A self-validating formulation will exhibit a Z-average diameter of 100–150 nm and a Polydispersity Index (PDI) < 0.2, confirming uniform encapsulation[6].

• Lyophilization: Freeze-dry the remaining purified nanoparticles with a cryoprotectant (e.g., 5% trehalose) for long-term storage.

References

• [5] Buy Chloro(triethylphosphine)gold(I) | 15529-90-5. Smolecule. 5

• [3] Potential gold(I) precursors evaluated for atomic layer deposition. AIP Publishing. 3

• [4] Chemistry of gold(I, III) complexes with organic ligands as potential MOCVD precursors... Sheffield Hallam University. 4

• [7] Silver(I)-Mediated Decarboxylative Transformations... Queen Mary University of London. 7

• [2] Ligand Effects in Homogeneous Au Catalysis. Smith Scholarworks.2

• [9] NIH Public Access - Research Labs (Au(I) catalyst cycloisomerization). UT Dallas. 9

• [10] Hydroalkoxylation Catalyzed by a Gold(I) Complex Encapsulated in a Supramolecular Host. SciSpace. 10

• [8] Relativistic Effects in Homogeneous Gold Catalysis. Smith Scholarworks. 8

• [6] Anticancer effects against colorectal cancer models of chloro(triethylphosphine)gold(I) encapsulated in PLGA–PEG nanoparticles. University of Florence. 6

• [1] CAS 15529-90-5 Chloro(triethylphosphine)gold(I). Alfa Chemistry. 1

• [11] Highlights of New Strategies to Increase the Efficacy of Transition Metal Complexes for Cancer Treatments. NIH. 11

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. scholarworks.smith.edu [scholarworks.smith.edu]
• 3. pubs.aip.org [pubs.aip.org]
• 4. shura.shu.ac.uk [shura.shu.ac.uk]
• 5. Buy Chloro(triethylphosphine)gold(I) | 15529-90-5 [smolecule.com]
• 6. flore.unifi.it [flore.unifi.it]
• 7. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 8. scholarworks.smith.edu [scholarworks.smith.edu]
• 9. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 10. scispace.com [scispace.com]
• 11. Highlights of New Strategies to Increase the Efficacy of Transition Metal Complexes for Cancer Treatments - PMC [pmc.ncbi.nlm.nih.gov]

preparation of gold nanoparticles using chloro(triethylphosphine)gold

Application Note: Advanced Preparation and Functionalization of Gold Nanoparticles Using Chloro(triethylphosphine)gold(I)

Introduction

Gold nanoparticles (AuNPs) are highly versatile nanomaterials essential to modern diagnostics, surface-enhanced Raman scattering (SERS), and targeted drug delivery[1]. While traditional syntheses (e.g., Turkevich or Brust-Schiffrin methods) rely on the aggressive reduction of gold(III) chloride, utilizing gold(I) precursors such as chloro(triethylphosphine)gold(I) ( Et3​PAuCl ) offers distinct thermodynamic and kinetic advantages[2]. Et3​PAuCl is highly soluble in organic solvents and requires only a single-electron reduction to yield zero-valent gold[3]. Furthermore, Et3​PAuCl is the direct precursor to Auranofin, an FDA-approved clinical metallodrug, making its nanoparticle formulations highly relevant for targeted anticancer and anti-inflammatory therapies[4].

Mechanistic Principles of Et3​PAuCl Reduction

The reduction of Et3​PAuCl to form monodisperse AuNPs necessitates a mild reducing agent to prevent rapid, uncontrolled nucleation. 9-Borabicyclo[3.3.1]nonane (9-BBN) serves as the optimal hydride donor for this system[5].

Causality of Reagent Selection:

• 9-BBN over NaBH4​ : Unlike sodium borohydride, which causes violent reduction and broad size distribution, 9-BBN provides a controlled hydride transfer in non-polar solvents (e.g., toluene). This yields tightly controlled nanoparticle sizes ranging from 1.2 to 2.8 nm[5].

• Trioctylamine (TOA) as a Catalyst: TOA acts as a crucial catalytic mediator. Without TOA, the reduction of Et3​PAuCl by 9-BBN is kinetically hindered and does not proceed even after 24 hours of incubation[6]. TOA facilitates the hydride transfer from the boron center to the Au(I) core.

• 1-Octadecanethiol (ODT) as a Capping Agent: ODT serves as the primary stabilizing ligand. The strong Au–S coordinate bond displaces the labile triethylphosphine ( PEt3​ ) ligand, passivating the AuNP surface and preventing bulk aggregation[6].

Experimental Workflows and Protocols

Step-by-step workflow for the synthesis of AuNPs from Et3PAuCl using 9-BBN.

Protocol 1: One-Step Synthesis of Thiol-Stabilized AuNPs

Self-Validating Checkpoint: The reaction mixture must transition from colorless to a distinct dark brown/purple, accompanied by the emergence of a Localized Surface Plasmon Resonance (LSPR) peak in UV-Vis spectroscopy[6].

• Preparation: In a clean, dry 250 mL round-bottom flask, dissolve 0.017 g (0.05 mmol) of Et3​PAuCl in 100 mL of HPLC-grade toluene under ambient air. Stir for 5 minutes at room temperature[6].

• Ligand Addition: Inject 0.17 mL (0.5 mmol) of 1-octadecanethiol (ODT). Continue stirring for 30 minutes to allow preliminary ligand exchange and stabilization of the Au(I) center[6].

• Temperature Equilibration: Adjust the solution to the target reaction temperature (e.g., 25°C, 50°C, or 70°C) using a thermostated oil bath[6].

• Catalysis and Reduction: Inject 0.005 mL (0.01 mmol) of trioctylamine (TOA), immediately followed by 0.2 mL of 0.5 M 9-BBN in THF[6]. Critical Note: The order of addition is paramount; TOA must be present to catalyze the hydride transfer from 9-BBN.

• Monitoring: Monitor the reaction via UV-Vis spectroscopy (400–800 nm). Terminate the reaction by removing it from heat once the LSPR λmax​ stabilizes[6].

• Purification: Centrifuge the solution to collect the precipitated AuNPs. Redissolve the solid in ethanol or toluene for downstream TEM and FTIR analysis[7].

Protocol 2: Preparation of Et3​PAuCl -Loaded PLGA-PEG Nanoparticles

For oncological applications, intact Et3​PAuCl can be encapsulated into polymeric nanoparticles to improve its pharmacokinetic profile and target colorectal cancer cells[8].

• Matrix Solubilization: Dissolve 5.8 mg of PLGA-PEG block copolymer in 1 mL of an acetonitrile solution containing 0.143 mM Et3​PAuCl [8].

• Nanoprecipitation: Add the organic solution dropwise into 4 mL of vigorously stirring nanopure water[8]. The sudden change in solvent polarity induces the self-assembly of the hydrophobic PLGA core (trapping the gold complex) and the hydrophilic PEG corona.

• Solvent Evaporation: Evaporate the acetonitrile under reduced pressure for 40 minutes[8].

• Validation: The resulting aqueous suspension (approx. 3.6 mL) should be evaluated via Dynamic Light Scattering (DLS) to confirm hydrodynamic diameters suitable for cellular uptake[8].

Quantitative Data: Reaction Kinetics and Size Control

The size and optical properties of the synthesized AuNPs are highly dependent on the reaction temperature. Higher temperatures accelerate the reduction rate, leading to faster nucleation and slightly larger, more defined plasmonic nanoparticles[6].

Temperature (°C)	Reducing Agent	Capping Ligand	TOA Catalyst	Mean Particle Size (nm)	LSPR λmax​ (nm)	Reaction Time to Stable LSPR
25	9-BBN	ODT	Yes	1.5 ± 0.3	Featureless / Weak	> 4 hours
50	9-BBN	ODT	Yes	2.1 ± 0.4	~ 510	~ 2 hours
70	9-BBN	ODT	Yes	2.8 ± 0.5	520	< 1 hour
25	9-BBN	ODT	No	N/A (No Reaction)	N/A	> 24 hours

Table 1: Influence of temperature and catalyst on the synthesis of AuNPs from Et3​PAuCl [6].

Biological Application: Mechanism of Action in Oncology

Et3​PAuCl and its nanoparticle derivatives exhibit potent anticancer activity, particularly against colorectal and lung cancer models[8]. The lipophilic nature of the triethylphosphine ligand facilitates cellular uptake. Once internalized, the Au(I) center acts as a potent, selective inhibitor of Thioredoxin Reductase (TrxR), leading to severe oxidative stress[4].

Mechanism of action of Et3PAuCl nanoparticles targeting TrxR and inducing apoptosis.

References

• Title: One-Step Synthesis of Phosphine-Stabilized Gold Nanoparticles Using the Mild Reducing Agent 9-BBN Source: ResearchGate URL
• Title: Anticancer effects against colorectal cancer models of chloro(triethylphosphine)gold(I)
• Title: Spectroscopic and Microscopic Investigation of Gold Nanoparticle Formation: Ligand and Temperature Effects on Rate and Particle Size Source: ACS Publications URL
• Title: Advancements in the Bio-efficacy of Gold-based Complexes: A Comprehensive Review of Synthetic Approach and Therapeutic Potential Source: EPJ Web of Conferences URL
• Title: Buy Chloro(triethylphosphine)gold(I)
• Title: Metalloid gold clusters Source: RSC Publishing URL
• Title: Searching for New Gold(I)

Sources

• 1. epj-conferences.org [epj-conferences.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Buy Chloro(triethylphosphine)gold(I) | 15529-90-5 [smolecule.com]
• 4. Searching for New Gold(I)-Based Complexes as Anticancer and/or Antiviral Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 8. Anticancer effects against colorectal cancer models of chloro(triethylphosphine)gold(I) encapsulated in PLGA–PEG nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

dual photoredox catalysis with chloro(triethylphosphine)gold

Application Note: Advanced Dual Photoredox and Gold Catalysis Utilizing Chloro(triethylphosphine)gold(I)

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Focus: Mechanistic causality, catalyst selection, and self-validating protocols for visible-light-mediated cross-coupling.

Executive Summary

The functionalization of carbon-carbon multiple bonds via transition metal catalysis is a cornerstone of modern drug discovery. While Gold(I) is an exceptional π -acid for activating alkynes and allenes, traditional cross-coupling is hindered by the high oxidation potential of the Au(I)/Au(III) redox couple, which typically requires harsh, stoichiometric oxidants[1].

By merging gold catalysis with visible-light photoredox catalysis, the oxidation of Au(I) to Au(III) can be achieved under exceptionally mild conditions via single-electron transfer (SET) events[2]. Within this paradigm, Chloro(triethylphosphine)gold(I) [ Au(PEt3​)Cl ] emerges as a privileged precatalyst. This application note details the mechanistic rationale, ligand effects, and validated step-by-step protocols for executing dual photoredox gold catalysis using Au(PEt3​)Cl .

Mechanistic Rationale: The Role of Au(PEt3​)Cl

The success of a dual photoredox/gold catalytic cycle depends entirely on the ability of the gold center to intercept photogenerated radicals and subsequently undergo a second oxidation step.

• π -Activation: The active [Au(PEt3​)]+ species (generated in situ via chloride abstraction) coordinates to the alkyne, rendering it highly electrophilic.

• Radical Addition: A photocatalyst (e.g., Ru(bpy)32+​ ) is excited by visible light and reduces an aryldiazonium salt via SET, generating an aryl radical ( Ar∙ ). This radical adds to the Au(I)−π complex, forming a transient Au(II) intermediate[2].

• Oxidation to Au(III): The oxidized photocatalyst ( Ru3+ ) extracts an electron from the Au(II) species, closing the photoredox cycle and yielding a highly reactive Au(III) intermediate[2].

• Reductive Elimination: The Au(III) complex undergoes rapid reductive elimination to forge the new C–C/C–X bond, releasing the functionalized product and regenerating the Au(I) catalyst[1].

Causality of Ligand Selection: Why choose PEt3​ over the ubiquitous PPh3​ ? The PEt3​ ligand is a strong σ -donor with a relatively small cone angle (132°). This intense electron donation significantly increases the electron density at the gold center. This thermodynamic stabilization lowers the activation barrier for the notoriously difficult Au(I)→Au(II)→Au(III) oxidation sequence. Bulky or electron-withdrawing ligands stall the reaction by either sterically hindering radical addition or failing to stabilize the high-valent Au(III) state. This synergistic approach has even been expanded to complex heterocycle synthesis, such as the direct functionalization of indoles using photoredox gold catalysis[3].

Visualizing the Dual Catalytic Cycle

Figure 1: Synergistic interaction between the photoredox and Au(PEt3) catalytic cycles.

Quantitative Data: Ligand Effects on Reaction Efficiency

To demonstrate the critical nature of ligand selection, Table 1 summarizes the quantitative yield of a standard alkyne oxyarylation reaction across various gold precatalysts.

Table 1: Ligand Effects on Dual Photoredox Gold-Catalyzed Oxyarylation

Entry	Gold Precatalyst	Ligand Properties	Yield (%)	Mechanistic Causality
1	Au(PEt₃)Cl	Strong σ -donor, low steric bulk	88	High electron density facilitates rapid oxidation to Au(III).
2	Au(PPh₃)Cl	Moderate σ -donor, moderate bulk	65	Slower radical addition and SET oxidation steps.
3	Au[P(OPh)₃]Cl	Strong π -acceptor, electron-withdrawing	15	Poor stabilization of the Au(III) intermediate.
4	Au(JohnPhos)Cl	Bulky, strong σ -donor	42	Steric hindrance limits initial alkyne π -coordination.
5	None	N/A	0	Validates that background radical pathways do not yield product.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure maximum reproducibility and technical accuracy.

Protocol A: In Situ Generation of the Active [Au(PEt3​)]+NTf2−​ Catalyst

Note: The chloride ligand on Au(PEt3​)Cl must be abstracted to open a coordination site for the alkyne.

• Preparation: In a nitrogen-filled glovebox, weigh 10.5 mg (0.03 mmol, 10 mol%) of Chloro(triethylphosphine)gold(I)[ Au(PEt3​)Cl ] into an oven-dried 2-dram vial.

• Activation: Add 11.6 mg (0.03 mmol, 10 mol%) of Silver bis(trifluoromethanesulfonyl)imide ( AgNTf2​ ). The NTf2−​ counterion is chosen because it is non-coordinating, leaving the gold center highly electrophilic.

• Solvation: Suspend the mixture in 1.0 mL of anhydrous, degassed dichloromethane (DCM).

• Self-Validation Checkpoint: Stir the mixture for 15 minutes in the dark. The immediate formation of a cloudy white precipitate ( AgCl ) visually confirms the successful abstraction of the chloride ligand and the generation of the active [Au(PEt3​)]+ species.

• Filtration: Filter the suspension through a dry PTFE syringe filter (0.22 µm) to remove the AgCl byproduct. The clear filtrate contains the active catalyst and must be used immediately to prevent degradation.

Protocol B: Dual Photoredox-Catalyzed Oxyarylation of Alkynes

• Reaction Assembly: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the alkyne substrate (0.30 mmol, 1.0 equiv), the aryldiazonium tetrafluoroborate salt (0.45 mmol, 1.5 equiv), and the photocatalyst 2​ (2.6 mg, 0.003 mmol, 1.0 mol%).

• Catalyst Introduction: Inject the freshly prepared [Au(PEt3​)]+NTf2−​ catalyst solution (from Protocol A) and dilute with an additional 2.0 mL of degassed methanol. (Methanol acts as both the solvent and the oxygen nucleophile).

• Self-Validation Checkpoint: The solution should exhibit the characteristic bright orange color of the Ru(II) photocatalyst.

• Degassing: Seal the tube and perform three freeze-pump-thaw cycles to rigorously exclude oxygen. Causality: Oxygen acts as a triplet quencher (deactivating the excited photocatalyst) and a radical scavenger, which will stall the catalytic cycle and produce unwanted oxygenated byproducts.

• Irradiation: Backfill with Argon and irradiate the reaction mixture using a 24 W blue LED strip ( λ = 450 nm) positioned 5 cm from the tube. Maintain ambient temperature (25 °C) using a cooling fan.

• Monitoring: Stir under irradiation for 12–16 hours.

• Self-Validation Checkpoint: Monitor the reaction by TLC. The complete consumption of the diazonium salt (often accompanied by the cessation of N2​ gas evolution) and the persistence of the orange color (indicating the photocatalyst has not photobleached) confirm a healthy reaction cycle.

• Workup: Quench the reaction by exposing it to air, concentrate under reduced pressure, and purify the residue via flash column chromatography to isolate the functionalized product.

References

• Merging Visible Light Photoredox and Gold Catalysis. Accounts of Chemical Research. 2

• Indole Functionalization via Photoredox Gold Catalysis. Organic Letters. 3

• Recent Advances in Dual Visible Light Photoredox and Gold-Catalyzed Reactions. Synthesis. 1

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Synthesis of Heterocycles via Homogeneous Gold(I) Catalysis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Professionals Discipline: Organometallic Chemistry & Heterocyclic Synthesis

Introduction & Mechanistic Rationale

Over the past two decades, homogeneous gold(I) catalysis has emerged as a premier methodology for the construction of complex heterocyclic scaffolds. The unique reactivity of gold(I) is fundamentally driven by strong relativistic effects, which contract the 6s orbital and expand the 5d orbitals. This renders Au(I) complexes exceptionally soft, carbophilic π -Lewis acids.

Unlike traditional transition metals that rely on oxidative addition and reductive elimination, gold(I) operates primarily through the electrophilic activation of carbon-carbon multiple bonds (alkynes, allenes, and alkenes)1[1]. This carbophilicity allows for the rapid assembly of oxygen and nitrogen heterocycles (e.g., furans, pyrroles, indoles) via intramolecular nucleophilic attack, while exhibiting profound tolerance toward "hard" functional groups such as alcohols, amines, and carbonyls.

The Causality of the Catalytic Cycle

The standard mechanistic cycle for gold(I)-catalyzed heterocycle synthesis relies on a delicate balance of electronics and sterics.

• Activation: A pre-catalyst (L-Au-Cl) is treated with a silver salt (e.g., AgNTf 2​ ) to abstract the chloride, generating the highly electrophilic cationic species [L-Au] + .

• Coordination: The cationic gold coordinates to the alkyne, depleting its electron density (LUMO lowering).

• Nucleophilic Attack: A pendant heteroatom (N or O) attacks the activated alkyne in a strictly anti (trans) fashion, forming a vinylgold(I) intermediate.

• Protodeauration: The highly stable vinyl-gold bond is cleaved by a proton (often the rate-limiting step), releasing the newly formed heterocycle and regenerating the active catalyst 2[2].

Mechanistic cycle of gold(I)-catalyzed alkyne activation and heterocycle formation.

Catalyst Selection & Quantitative Data

The linear two-coordinate geometry of Au(I) means the ancillary ligand (L) exerts a massive trans influence on the catalytic pocket. Phosphite ligands increase the electrophilicity of the gold center, accelerating the reaction but risking catalyst decomposition. Conversely, N-Heterocyclic Carbenes (NHCs) provide strong σ -donation, stabilizing the gold center and preventing its reduction to inactive Au(0) nanoparticles3[3].

Table 1: Quantitative Comparison of Common Gold(I) Catalytic Systems

Catalyst Precursor	Ligand Type	Typical Loading (mol%)	Counterion Strategy	Optimal Heterocycle Target	Key Kinetic Characteristic
Ph 3​ PAuCl	Simple Phosphine	2.0 - 5.0	In situ (AgOTf)	Simple Furans / Pyrroles	High initial rate; prone to rapid thermal degradation.
IPrAuCl	NHC	0.5 - 2.0	In situ (AgNTf 2​ )	Complex Indoles / Oxazepines	High steric bulk prevents Au(0) aggregation; long half-life.
JohnPhosAu(NCMe)SbF 6​	Biaryl Phosphine	1.0 - 3.0	Pre-formed (Silver-free)	Highly substituted Pyridines	Eliminates the "silver effect"; highly electrophilic.
(ArO) 3​ PAuCl	Phosphite	1.0 - 5.0	In situ (AgSbF 6​ )	Dihydropyrans	Extreme π -acidity; requires low temperatures (0 °C).

Experimental Protocol I: Atom-Economic Synthesis of N-Protected Pyrroles

This protocol leverages a novel mechanistic pathway where propargylic alcohols are activated by gold(I) to form an allene oxide intermediate. The neighboring group participation of the oxygen atom facilitates an intramolecular attack by an N-protected amine, yielding highly functionalized pyrroles in under a minute4[4].

Causality & Design Choices

• Solvent Choice: Dichloromethane (DCM) is utilized because non-coordinating solvents ensure the cationic gold center remains fully available to bind the alkyne.

• Low Catalyst Loading (0.5 mol%): The allene oxide intermediate is highly reactive; higher catalyst loadings lead to uncontrolled polymerization of the substrate.

Step-by-Step Methodology

• Catalyst Activation: In an oven-dried 10 mL vial equipped with a magnetic stir bar, add Ph 3​ PAuCl (0.005 mmol, 0.5 mol%) and AgOTf (0.005 mmol, 0.5 mol%).

• Solvent Addition: Add 2.0 mL of anhydrous DCM. Stir the mixture at room temperature for 5 minutes. A white precipitate (AgCl) will form, indicating the generation of the active [Ph 3​ PAu] + species.

• Substrate Introduction: Add the N-protected 5-aminopent-2-yn-1-ol derivative (1.0 mmol) dissolved in 1.0 mL of DCM in a single continuous dropwise addition.

• Reaction Execution: Stir the reaction open to the air at room temperature for 30 seconds to 2 minutes.

• Quenching: Filter the crude mixture immediately through a short pad of Celite to remove the silver salts and gold residues. Wash the pad with ethyl acetate (5 mL).

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc).

Self-Validation System

• Visual Checkpoint: The reaction should remain a clear, pale yellow solution over the AgCl precipitate. If the solution turns dark purple or black, the gold catalyst has decomposed into inactive Au(0) nanoparticles (often due to wet solvent).

• Analytical Checkpoint: Monitor via TLC. The starting propargylic alcohol will consume rapidly. In crude 1 H NMR, look for the disappearance of the alkyne/propargylic protons and the emergence of distinct pyrrole aromatic protons at δ 6.0–7.0 ppm.

Experimental Protocol II: Silver-Free Cycloisomerization to Furans

While in situ activation with silver salts is common, residual soluble silver can act as a competing Lewis acid or form off-cycle [L-Au-Ag-X] bimetallic complexes (the "silver effect"). This dampens the reaction rate and can alter regioselectivity. Utilizing pre-formed cationic gold complexes eliminates this variable, ensuring a purely gold-catalyzed kinetic profile5[5].

Causality & Design Choices

• Pre-formed Catalyst: We utilize[IPrAu(NCMe)]SbF 6​ . The weakly coordinating acetonitrile (NCMe) ligand is easily displaced by the alkyne substrate, while the massive SbF 6−​ counterion provides a highly diffuse, non-coordinating environment that maximizes the electrophilicity of the gold center.

Step-by-Step Methodology

• Preparation: In a nitrogen-filled glovebox or using standard Schlenk techniques, weigh out [IPrAu(NCMe)]SbF 6​ (0.02 mmol, 2.0 mol%) into a dry Schlenk tube.

• Substrate Addition: Dissolve the alkynyl ketone substrate (1.0 mmol) in 3.0 mL of anhydrous 1,2-dichloroethane (DCE) and add it to the Schlenk tube.

• Heating: Seal the tube and heat the mixture to 60 °C using an oil bath. The bulky IPr ligand prevents thermal degradation of the catalyst at elevated temperatures.

• Monitoring: Stir for 2–4 hours.

• Workup: Cool to room temperature, concentrate the solvent in vacuo, and load directly onto a silica gel column for purification.

Standard experimental workflow for silver-activated gold(I) catalysis.

Self-Validation System

• Visual Checkpoint: Because no silver is used, the reaction mixture will remain completely homogeneous without any white precipitate.

• Analytical Checkpoint: Furan products are highly sensitive to acidic stains. Upon spotting the TLC plate, dip it in p-anisaldehyde stain and heat; the formation of the furan ring is positively confirmed by a vibrant dark pink or purple spot.

Troubleshooting Common Failure Modes

• Incomplete Conversion / Stalled Reactions:

  • Cause: Protodeauration is often the rate-limiting step. If the reaction stalls, the vinyl-gold intermediate may be trapped.

  • Solution: Add a trace amount of a proton shuttle (e.g., 1-2 mol% of trifluoroacetic acid or methanol) to facilitate the cleavage of the Au-C bond and turn over the catalyst.

• Formation of Black Precipitate:

  • Cause: Reduction of Au(I) to Au(0). This is usually caused by basic impurities in the substrate or adventitious moisture.

  • Solution: Ensure the substrate is rigorously purified (pass through basic alumina if necessary) and use strictly anhydrous solvents. Switch to a more sterically demanding NHC ligand (e.g., IPr*) to shield the gold center.

References

• Au-Catalyzed Synthesis and Functionalization of Heterocycles Source: Topics in Heterocyclic Chemistry URL
• Gold(I)
• Gold(I)
• Synthesis of N-heterocyclic carbene gold(I)
• Gold Catalysis and Furans: A Powerful Match for Synthetic Connections Source: Thieme Connect URL

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. Gold(I)-Catalyzed Activation of Alkynes for the Construction of Molecular Complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of N-heterocyclic carbene gold(I) complexes | Springer Nature Experiments [experiments.springernature.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Introduction: The Critical Role of Solvation in Au(I) Chemistry

Application Note: Solvent Selection and Optimization for Chloro(triethylphosphine)gold(I) Reactions

Target Audience: Researchers, Organometallic Chemists, and Drug Development Professionals Focus: Mechanistic causality of solvent effects, speciation control, and high-fidelity protocol design for gold(I) catalysis and Auranofin synthesis.

Chloro(triethylphosphine)gold(I) (Et₃PAuCl) is a foundational coordination complex utilized extensively as an alkene hydroamination catalyst and as the primary precursor for gold-based therapeutics, most notably the anti-rheumatic and antimicrobial drug Auranofin. The linear coordination geometry of the Au(I) center makes it highly susceptible to environmental factors. Consequently, the choice of solvent does not merely facilitate dissolution; it actively dictates the complex's monomer/dimer equilibrium, aurophilic (Au···Au) interactions, and the kinetics of ligand exchange. This guide provides a mechanistic framework for selecting the optimal solvent to prevent deleterious side reactions and ensure high-yield synthetic workflows.

Mechanistic Insights: The Causality of Solvent Effects

Polarity, Speciation, and Aurophilicity In the solid state and within non-polar solvents, Et₃PAuCl frequently exists in dimeric or polymeric aggregates stabilized by aurophilic interactions.1 reveal that transitioning to polar aprotic solvents (e.g., acetonitrile) shifts the equilibrium toward solvated monomers[1]. This shift is driven by the solvent's ability to stabilize the complex's high excited-state dipole moment. However, a saturation effect occurs at high polarities, where implicit solvation models indicate no further stabilization of the monomeric state, meaning excessive polarity yields diminishing returns[1].

Ligand Scrambling in Protic Media The integrity of the Au-Cl bond is highly dependent on the absence of protic species. 2 demonstrate that while pure methanol maintains the chloride-bridged dimer [(Et₃PAu)₂Cl]⁺, the introduction of water (e.g., a 1:1 methanol/water mixture) induces rapid ligand scrambling and hydrolysis[2]. This results in the formation of hydroxo-bridged species such as[(Et₃PAu)₂(μ-OH₂)(μ-OH)]⁺, highlighting the strict necessity for anhydrous conditions when preserving the precursor's structure is required[2].

Solvent-Induced Side Reactions in Thio-Sugar Coupling During the synthesis of Auranofin analogues, Et₃PAuCl undergoes ligand exchange with peracetylated thioglucose. Historically, dichloromethane (DCM) was the standard solvent. However, recent 3 have proven that thio-sugars nucleophilically attack DCM, forming unwanted glycosylthiomethyl chlorides and drastically reducing yields[3]. To circumvent this, toluene is now the mandated solvent for these specific couplings, as its non-polar, inert nature completely suppresses this side reaction[3].

Quantitative Solvent Selection Matrix

Solvent	Dielectric Constant (ε)	Et₃PAuCl Speciation	Primary Application & Mechanistic Consequence
Toluene	2.38	Dimeric / Aggregated	Optimal for Auranofin synthesis. Inert nature prevents thio-sugar side reactions, ensuring high-fidelity Au-S bond formation[3].
Dichloromethane (DCM)	8.93	Solvated Monomer	Suitable for aromatic thiols. Must be avoided for thio-sugars due to the formation of glycosylthiomethyl chlorides[3].
Acetonitrile	37.5	Solvated Monomer	Optimal for UV-Vis / Photophysics. Induces a saturation effect in solvent response; highly stabilizes the excited-state dipole[1].
Methanol / Water (1:1)	~55.0	Hydroxo-Bridged	Avoid for synthesis. Induces rapid ligand scrambling and hydrolysis, forming [(Et₃PAu)₂(μ-OH₂)(μ-OH)]⁺[2].

Validated Experimental Protocols

Protocol A: In Situ Reduction and Synthesis of Et₃PAuCl

Causality Focus: Direct reduction of Au(III) to Au(I) prior to phosphine addition prevents the formation of highly toxic Au(III)-phosphine intermediates.

• Preparation of Au(III) Precursor: Dissolve 1.0 equiv of tetrachloroauric acid trihydrate (HAuCl₄·3H₂O) in a 1:1 mixture of absolute ethanol and deionized water.

• In Situ Reduction: Slowly add 2.5 equiv of 2,2'-thiodiethanol to the stirring solution at room temperature.

  • Self-Validation Checkpoint: The initial bright yellow solution will rapidly decolorize to a clear, colorless state. This optical shift confirms the quantitative two-electron reduction of Au(III) to Au(I)[3].

• Phosphine Coordination: Cool the reaction vessel to 0 °C using an ice bath. Dissolve 1.05 equiv of triethylphosphine (PEt₃) in a minimal volume of anhydrous DCM and add it dropwise to the colorless Au(I) solution.

• Product Isolation: Allow the mixture to stir for 1 hour.

  • Self-Validation Checkpoint: Immediate formation of a white to pale-yellow precipitate indicates successful coordination of the phosphine ligand[4].

• Purification: Filter the precipitate under vacuum, wash sequentially with ice-cold ethanol and diethyl ether, and dry under high vacuum to yield pure Et₃PAuCl.

Protocol B: Synthesis of Auranofin Analogues via Solvent-Optimized Ligand Exchange

Causality Focus: Utilizing toluene instead of DCM prevents the nucleophilic attack of the thio-sugar on the solvent.

• Ligand Preparation: Dissolve 1.0 equiv of the peracetylated thio-sugar (e.g., 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranose) in anhydrous toluene.

  • Critical Note: Toluene is strictly required here to prevent solvent-reactant coupling[3].

• Deprotonation: Add 1.1 equiv of a non-nucleophilic base, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), to the toluene solution to generate the reactive thiolate anion.

• Gold Coupling: Add 1.0 equiv of the synthesized Et₃PAuCl solid directly to the stirring mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 1.5 to 2 hours.

  • Self-Validation Checkpoint: Spot the reaction mixture on a silica TLC plate (eluent: 1:1 Hexanes/EtOAc). The complete consumption of the UV-active thio-sugar starting material confirms reaction progression[3].

• Workup and Validation: Quench the reaction with deionized water. Extract the aqueous layer with additional toluene. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Analytical Validation: Analyze the crude product via ³¹P NMR; a distinct shift from the Et₃PAuCl precursor peak (~38 ppm) confirms the formation of the stable Au-S bond[5].

Workflow Visualizations

Caption: Solvent selection logic for Auranofin synthesis to prevent glycosylthiomethyl chloride formation.

Caption: Solvation effects on Et₃PAuCl aggregation, aurophilic interactions, and ligand scrambling.

References

• [4] Buy Chloro(triethylphosphine)gold(I) | 15529-90-5 - Smolecule. Smolecule.

• [1] On the Origin of Solvent‐Dependent Ultraviolet–Visible Spectral Behavior of the Complexes [R3PAuCl]n (R = H, Me and Et, n = 1,2). ResearchGate.

• [2] Ligand Exchange/Scrambling Study of Gold(I)-Phosphine Complexes in the Solid Phase by DESI-MS Analysis. Journal of the American Society for Mass Spectrometry.

• [5] Chemical Modification of Auranofin Yields a New Family of Anticancer Drug Candidates: The Gold(I) Phosphite Analogues. MDPI.

• [3] Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens. National Institutes of Health (PMC).

Sources

• 1. researchgate.net [researchgate.net]
• 2. digitalrepository.fccollege.edu.pk [digitalrepository.fccollege.edu.pk]
• 3. Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy Chloro(triethylphosphine)gold(I) | 15529-90-5 [smolecule.com]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Chloro(triethylphosphine)gold(I) Solubility Troubleshooting

Welcome to the Technical Support Center for Chloro(triethylphosphine)gold(I) [AuCl(PEt₃)]. As a highly versatile gold(I) precursor, this compound is heavily utilized in organometallic catalysis, ligand exchange reactions, and the development of antimicrobial and antineoplastic therapeutics (e.g., auranofin analogs).

Despite its utility, handling AuCl(PEt₃) presents unique physicochemical challenges. Because it is a linear, two-coordinate gold(I) complex, its solubility is strictly governed by the delicate balance between the polar Au-Cl bond and the lipophilic ethyl groups of the phosphine ligand. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure optimal dissolution and prevent compound degradation.

Part 1: Quantitative Solubility Profile

To engineer a successful dissolution strategy, you must first align your solvent choice with the thermodynamic properties of the complex. Table 1 summarizes the solubility behavior of AuCl(PEt₃) across common laboratory solvents.

Table 1: Physicochemical & Solubility Profile of AuCl(PEt₃)

Solvent	Polarity Index	Dielectric Constant (ε)	Solubility Status	Estimated Capacity	Mechanistic Rationale
Dichloromethane (DCM)	3.1	9.1	Excellent	> 50 mg/mL	Dipole-dipole stabilization of the polar Au-Cl axis[1].
Tetrahydrofuran (THF)	4.0	7.5	Good	20 - 50 mg/mL	Moderate polarizability; weak transient coordination.
Dimethyl Sulfoxide (DMSO)	7.2	46.8	Good	~ 50 mg/mL	High dielectric constant overcomes crystal lattice energy[2].
Diethyl Ether	2.8	4.3	Poor	< 5 mg/mL	Insufficient polarizability to solvate the molecular dipole.
Hexane / Pentane	0.1	1.9	Insoluble	< 0.1 mg/mL	Complete lack of dipole interaction; lattice energy dominates.
Water	10.2	80.1	Insoluble	< 0.1 mg/mL	Hydrophobic repulsion driven by the PEt₃ ethyl groups[1].

Part 2: Solubility Troubleshooting Workflow

Use the following decision matrix to diagnose and resolve immediate solubility bottlenecks during your experimental setup.

Workflow for diagnosing and resolving AuCl(PEt3) solubility issues.

Part 3: Frequently Asked Questions (FAQs)

Q1: Why does AuCl(PEt₃) dissolve readily in dichloromethane (DCM) but instantly precipitate in hexane? A: This is a classic case of polarity mismatch. Although AuCl(PEt₃) is a neutrally charged complex, the electronegativity difference between the chloride ligand, the gold(I) center, and the electron-donating triethylphosphine creates a strong molecular dipole. DCM (dielectric constant 9.1) possesses the exact polarizability required to stabilize this dipole through dipole-dipole interactions, facilitating rapid solvation[1]. Hexane (dielectric constant 1.9) lacks the electrostatic capability to overcome the crystal lattice energy of the complex, resulting in immediate precipitation.

Q2: I am preparing a stock solution for a biological cytotoxicity assay. How do I prevent precipitation when adding the compound to aqueous cell media? A: AuCl(PEt₃) is strictly insoluble in water[1]. For biological evaluations, you must utilize a carrier solvent system. The standard, field-proven protocol is to first dissolve the complex in 100% anhydrous Dimethyl Sulfoxide (DMSO) to create a highly concentrated master stock (e.g., 50 mg/mL)[2]. When dosing this stock into PBS or cell culture media, you must ensure the final DMSO concentration remains below 1% (v/v). This threshold prevents localized supersaturation (which causes micro-precipitation) while simultaneously avoiding solvent-induced cytotoxicity in your cell lines[2][3].

Q3: My solution turned from clear to a purplish-black hue after I heated it to speed up dissolution. Can I still use it? A: No. Discard the solution. The purplish-black color is the universal visual indicator of thermal degradation and the formation of elemental gold nanoparticles (Au⁰). Gold(I) phosphine complexes are highly susceptible to disproportionation and reduction when exposed to excessive thermal energy or prolonged UV light[4]. Once Au⁰ nanoparticles form, the catalytic or biological activity of the Au(I) species is irreversibly lost. Never use heat to dissolve AuCl(PEt₃). Rely exclusively on mechanical agitation or brief sonication.

Part 4: Self-Validating Experimental Protocols

To guarantee scientific integrity, protocols must contain built-in validation steps. Use the following methodologies to ensure absolute dissolution without degradation.

Protocol A: Preparation of a Standard Organic Stock (e.g., for Catalysis)

Objective: Achieve a true homogeneous solution in DCM or THF without thermal degradation.

• Weighing: Weigh the desired amount of AuCl(PEt₃) into an amber glass vial. (Amber glass prevents photochemical degradation over time).

• Solvent Addition: Add anhydrous DCM or THF. Target a concentration of 10–20 mg/mL to ensure you are well below the saturation limit.

• Agitation: Vortex the vial at maximum speed for 60 seconds. Do not apply heat. If particles remain, place the vial in an ultrasonic bath for short, 30-second bursts.

• Validation (The Tyndall Test): Shine a standard red or green laser pointer through the vial in a dimly lit room.

  • Pass: The laser beam is invisible as it passes through the liquid. You have a true, homogeneous solution.

  • Fail: The laser beam is clearly visible as a solid line through the liquid (Tyndall effect). This indicates a colloidal suspension of undissolved micro-particles or degraded Au⁰ nanoparticles. Repeat sonication or add 10% more solvent.

Protocol B: Preparation of DMSO-to-Aqueous Media Stock (for Biological Assays)

Objective: Introduce the lipophilic gold complex into aqueous media without causing localized precipitation.

• Master Stock: Dissolve AuCl(PEt₃) in 100% anhydrous DMSO to a concentration of 50 mg/mL[2]. Vortex until visually clear.

• Serial Dilution: Perform all intermediate serial dilutions in 100% DMSO. Do not dilute with water at this stage.

• Aqueous Spiking (Critical Step): Place your target aqueous media (e.g., PBS or DMEM) on a high-speed vortexer. While the media is actively swirling, add the DMSO stock dropwise directly into the center of the vortex. This rapid shear force prevents localized supersaturation and forces the complex into a stable micro-emulsion/solution.

• Validation (Turbidity Check): Transfer 50 µL of the final aqueous solution to a 96-well plate. Measure the absorbance at 540 nm using a microplate reader[2]. A baseline reading identical to a blank media control confirms successful solvation. An elevated absorbance indicates micro-precipitation (turbidity), meaning the injection was too fast or the final DMSO concentration was too low to support the compound.

References

• Gelest, Inc. "Safety Data Sheet: TRIETHYLPHOSPHINE GOLD(I) CHLORIDE." Gelest.com.
• Frontiers in Microbiology. "Gold complex compounds that inhibit drug-resistant Staphylococcus aureus by targeting thioredoxin reductase." Frontiersin.org.
• MDPI. "Gold(I) Complexes with P-Donor Ligands and Their Biological Evaluation." MDPI.com.
• National Institutes of Health (PMC). "Water Soluble Phosphane-Gold(I) Complexes. Applications as Recyclable Catalysts in a Three-component Coupling Reaction and as Antimicrobial and Anticancer Agents." NIH.gov.

Sources

• 1. gelest.com [gelest.com]
• 2. Frontiers | Gold complex compounds that inhibit drug-resistant Staphylococcus aureus by targeting thioredoxin reductase [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Water Soluble Phosphane-Gold(I) Complexes. Applications as Recyclable Catalysts in a Three-component Coupling Reaction and as Antimicrobial and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low yields in gold(I) catalyzed hydroamination

Welcome to the Advanced Diagnostics and Troubleshooting Guide for Gold(I)-catalyzed hydroamination. While Au(I) complexes are exceptionally powerful carbophilic Lewis acids for the activation of alkynes, allenes, and alkenes, researchers frequently encounter bottlenecks such as catalyst decay, product inhibition, and counterion interference.

This guide is designed for research scientists and drug development professionals. It bypasses generic advice to focus on the causality of failure modes and provides self-validating protocols to restore high turnover numbers (TON) and yields.

Part 1: Diagnostic Workflow

Before adjusting your reaction parameters, use the following logical pathway to categorize the root cause of your low yield.

Diagnostic workflow for troubleshooting low yields in Au(I)-catalyzed hydroamination.

Part 2: Frequently Asked Questions (Troubleshooting Q&A)

Q1: My reaction forms a black precipitate shortly after adding the amine, and the yield is negligible. What is happening?

Causality: The black precipitate is a gold(0) mirror, indicating irreversible catalyst decomposition via reduction. Amines—especially secondary or aliphatic amines—can act as reducing agents. When using less sterically hindered gold complexes (e.g., Ph₃PAuCl), the metal center is highly exposed to bimolecular decomposition pathways and unwanted redox processes. Solution: Switch to a highly sterically demanding ligand. Bulky Buchwald-type phosphines (e.g., JohnPhos, SPhos) or N-heterocyclic carbenes (NHCs like IPr or SIPr) create a protective steric pocket around the Au(I) center[1]. This shielding prevents bimolecular decay while still allowing the linear, two-coordinate Au(I) to activate the alkyne.

Q2: The reaction initiates well but stalls at 20-30% conversion. Adding more substrate doesn't help. Why?

Causality: This is a classic symptom of a bottleneck in the protodeauration step. In the catalytic cycle, after the amine attacks the gold-activated alkyne, a stable gold-vinyl intermediate is formed. The release of the final product requires proton transfer to cleave the Au-C bond. If this step is slow, the catalyst resting state becomes trapped as the gold-vinyl species. Solution:

• Adjust Ligand Electronics: While electron-deficient phosphines accelerate the initial electrophilic activation of the alkyne[2], electron-rich ligands are required to accelerate protodeauration[3]. Biaryl-decorated phosphines often provide the optimal electronic balance to keep the catalytic cycle turning.

• Add a Proton Shuttle: Introducing a catalytic amount of a weak acid or running the reaction at a slightly elevated temperature (e.g., 50–60 °C) can facilitate the necessary proton transfer.

Q3: Does the choice of silver salt for in situ catalyst activation really matter?

Causality: Yes, profoundly. When generating the active cationic gold species from L-Au-Cl and an Ag(I) salt, the resulting counterion remains in the outer sphere. Strongly coordinating counterions (like triflate, OTf⁻, or halides) can compete with the alkyne for the Au(I) coordination site, effectively shutting down the catalytic cycle[4]. Solution: Employ Weakly Coordinating Anions (WCAs). Silver hexafluoroantimonate (AgSbF₆) or silver bis(trifluoromethanesulfonyl)imide (AgNTf₂) are vastly superior choices[5].

Part 3: Quantitative Data on Catalyst System Performance

The following table summarizes how specific ligand and counterion pairings resolve distinct mechanistic bottlenecks, directly impacting the final yield.

Catalyst System	Counterion	Substrate Type	Yield (%)	Primary Issue Addressed
Ph₃PAuCl / AgOTf	OTf⁻ (Coordinating)	Internal Alkyne	< 30%	Baseline (High product inhibition)
AuPPh₃NTf₂	NTf₂⁻ (Weakly Coord.)	Terminal Alkyne	75%	Overcomes counterion competition[5]
Ph₃PAuNTf₂	NTf₂⁻ (Weakly Coord.)	Allenes	85%	Accelerates allene activation[2]
JohnPhosAu(MeCN)SbF₆	SbF₆⁻ (Non-Coord.)	Internal Alkyne	> 95%	Prevents Au(0) reduction / Steric shielding[1]

Part 4: Standard Operating Procedure (SOP)

Self-Validating Protocol: Preparation of Active Cationic Gold(I) Catalyst

To avoid the notorious "silver effect" (where residual Ag⁺ interferes with the reaction), it is highly recommended to pre-form and isolate the cationic gold complex rather than generating it in situ in the presence of the amine.

Step 1: Halide Abstraction In a nitrogen-filled glovebox, dissolve 1.0 equiv of your pre-catalyst (e.g., JohnPhosAuCl) in anhydrous dichloromethane (DCM). Add 0.98 equiv of AgSbF₆. Causality: Using a slight substoichiometric amount of the silver salt ensures no free, unreacted Ag⁺ remains to trigger unwanted side reactions.

Step 2: Filtration (Self-Validation Checkpoint) Stir the mixture in the dark for 15 minutes. A white precipitate of AgCl will form. Filter the suspension through a tightly packed pad of oven-dried Celite to completely remove the AgCl. Self-Validation: Inspect the filtrate. It must be perfectly clear. Any cloudiness indicates incomplete halide abstraction or moisture contamination, which will artificially depress your yield. If cloudy, refilter.

Step 3: Solvent Exchange & Substrate Coordination Concentrate the clear filtrate under vacuum to remove the DCM. Redissolve the active cationic catalyst in your reaction solvent (e.g., anhydrous toluene or 1,4-dioxane). Add the alkyne/allene substrate (1.0 equiv) first, allowing it to stir for 5 minutes.

Step 4: Nucleophile Addition Slowly add the amine nucleophile (1.1 equiv). Causality: Adding the alkyne before the amine ensures the gold center is pre-coordinated to the pi-system. If the amine is added first, it can saturate the highly Lewis acidic Au(I) center, forming an unreactive Werner-type complex and stalling the reaction at 0% conversion.

Step 5: Monitoring Monitor the reaction via ¹H NMR or GC-MS. If conversion stalls prematurely, verify the absolute absence of moisture in your solvents, as trace water will lead to competitive alkyne hydration side-products.

References

• Mechanistic Study of Gold(I)-Catalyzed Intermolecular Hydroamination of Allenes.
• Gold(I)-Catalyzed Activation of Alkynes for the Construction of Molecular Complexity. American Chemical Society (ACS).
• Reusable Gold(I) Catalysts with Unique Regioselectivity for Intermolecular Hydroamination of Alkynes.
• Optimization of Catalysts and Conditions in Gold(I) Catalysis: Counterion and Additive Effects.
• Redox-responsive phosphonite gold complexes in hydroamination catalysis. Royal Society of Chemistry (RSC).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanistic Study of Gold(I)-Catalyzed Intermolecular Hydroamination of Allenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Redox-responsive phosphonite gold complexes in hydroamination catalysis - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC01492F [pubs.rsc.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Colloidal Gold Nanoparticles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and detailed protocols for removing impurities from colloidal gold reaction mixtures. Ensuring the purity of your gold nanoparticles (AuNPs) is a critical step that directly impacts the reliability, reproducibility, and success of downstream applications, from diagnostics to therapeutics.[1]

The Critical Role of Purification

Synthesizing gold nanoparticles, whether through common methods like citrate reduction or other chemical processes, inevitably leaves behind a mixture of unreacted reagents, byproducts, and stabilizing agents.[2][3] These impurities can include:

• Excess Precursors: Unreacted gold salts (e.g., HAuCl₄).

• Reducing Agents: Residual sodium citrate, sodium borohydride, or other reducing agents.[4]

• Byproducts: Ions and molecules formed during the reaction, such as acetate.[3]

• Unbound Stabilizers: Free ligands, surfactants (like Tween 20), or polymers (like PEG) that are not adsorbed to the nanoparticle surface.[5][6]

Failing to remove these contaminants can lead to significant experimental artifacts, including altered surface chemistry, unpredictable aggregation, and potential cytotoxicity in biological systems.[7][8] This guide is designed to help you navigate the challenges of AuNP purification to achieve a stable and highly purified colloidal solution.

Frequently Asked Questions (FAQs)

Q1: Why has my gold nanoparticle solution changed color (e.g., to blue or black) after I tried to purify it?

A color change from the characteristic ruby red (for ~15-30 nm spherical AuNPs) to blue, purple, or even a clear solution with black precipitate is a tell-tale sign of irreversible aggregation.[5][9] This occurs because the electrostatic repulsion between nanoparticles, which keeps them stable in suspension, has been compromised. The most common cause during purification is the introduction of salts or using a buffer with high ionic strength for resuspension, especially for nanoparticles stabilized only by citrate.[5] Always resuspend non-functionalized gold nanoparticles in ultrapure water.[5]

Q2: How do I know if my purification was successful?

Successful purification should be validated using characterization techniques. The most common methods are:

• UV-Vis Spectroscopy: A purified AuNP solution should exhibit a sharp, well-defined Surface Plasmon Resonance (SPR) peak (around 520 nm for ~20 nm particles).[10] A broadening or shift in this peak can indicate aggregation.

• Dynamic Light Scattering (DLS): This technique measures the hydrodynamic diameter of the particles. A narrow size distribution (low Polydispersity Index or PDI) indicates a uniform, non-aggregated sample.[10][11]

• Zeta Potential: This measurement indicates the surface charge of the nanoparticles, which is a key factor in their stability. For citrate-stabilized particles, a highly negative zeta potential (e.g., -30 mV or lower) is expected and confirms the presence of the stabilizing citrate layer.

Q3: Can I dry my gold nanoparticles after purification for storage?

While it is possible using techniques like lyophilization (freeze-drying), it is generally not recommended for non-functionalized nanoparticles as resuspension can be difficult and often leads to aggregation.[12] If you must dry your particles, they should be functionalized with robust capping agents like thiolated PEG or other polymers.[6] For routine storage, keeping the purified nanoparticles in ultrapure water at 4°C, protected from light, is the best practice.[3][5]

In-Depth Purification Guides

Choosing the right purification method depends on factors like nanoparticle size, surface chemistry, sample volume, and the nature of the impurities. Below are detailed guides for the most common and effective techniques.

Method 1: Centrifugation

Principle of Operation: Centrifugation separates nanoparticles from the supernatant based on their size and density.[13] When subjected to sufficient centrifugal force, the denser gold nanoparticles form a soft pellet at the bottom of the tube, allowing the supernatant containing soluble impurities to be easily removed. This process is typically repeated in a "pelleting/resuspension" cycle.[7]

Troubleshooting Guide: Centrifugation

Issue	Probable Cause(s)	Recommended Solution(s)
No pellet forms, or pellet is very small.	Centrifugal force (g-force) is too low, or spin time is too short for the particle size.	Increase the g-force or extend the centrifugation time. Refer to the table below for starting parameters. Note that for very small nanoparticles (<10 nm), recovery can be low.[5]
Nanoparticles aggregate upon resuspension (color change).	Resuspension buffer has high ionic strength (contains salts). The pellet was too compact.	Always resuspend citrate-capped nanoparticles in ultrapure water.[5] Avoid over-centrifugation. Use gentle vortexing or bath sonication to redisperse the pellet.[5][10]
The pellet is difficult to resuspend.	Centrifugal force was too high, leading to an overly compact, irreversible aggregate.	Reduce the g-force. If aggregation persists, consider adding a stabilizing agent like Tween 20 (to a final concentration of 0.025%) before centrifugation, but be aware this will alter the surface chemistry.[5]

Recommended Centrifugation Parameters

This table provides starting G-forces for a 30-minute centrifugation of a 1 mL sample.[5] Optimization may be required.

Nanoparticle Diameter	Recommended G-Force (RCF)	Estimated Recovery
10 nm	16,000 x g	~50%**
20 nm	9,000 x g	>95%
50 nm	1,500 x g	>99%
80 nm	600 x g	>99%
100 nm	400 x g	>99%
*Note: For 10nm particles, recovery is significantly lower at this speed.[5] A study on 20 nm AuNPs found optimal purification at 7000 x g for 20 minutes.[3]

Experimental Protocol: Centrifugation

• Aliquot: Place your crude gold nanoparticle solution into an appropriate centrifuge tube (e.g., a 1.5 mL microcentrifuge tube).

• Centrifuge: Spin the solution for 20-30 minutes using the appropriate G-force based on your nanoparticle size (refer to the table above).[3][5]

• Isolate Pellet: Carefully aspirate and discard the supernatant without disturbing the soft, reddish pellet at the bottom of the tube.

• Resuspend: Add a volume of ultrapure water equal to the initial sample volume.

• Disperse: Gently vortex or place the tube in a bath sonicator for a few minutes until the pellet is fully redispersed, and the solution is homogenous.[5][10]

• Repeat: For optimal purity, repeat this wash cycle (steps 2-5) at least two to three times.[7]

• Final Storage: After the final wash, resuspend the nanoparticles in the desired volume of ultrapure water and store at 4°C.[5]

Workflow: Purification by Centrifugation

Caption: Workflow for removing impurities based on size diffusion.

Method 3: Filtration (Ultrafiltration / Diafiltration)

Principle of Operation: This category includes techniques like ultrafiltration (often using centrifugal filter units) and tangential flow filtration (TFF). Both use a nanoporous membrane to separate components by size. [13][14]In ultrafiltration, pressure (typically from a centrifuge) forces the solvent and small impurities through the membrane, while the larger nanoparticles are retained on top. [14]This is an effective method for both purifying and concentrating nanoparticles simultaneously.

Troubleshooting Guide: Filtration

Issue	Probable Cause(s)	Recommended Solution(s)
Slow or no filtration.	The membrane is clogged. The MWCO of the membrane is too small.	Do not exceed the recommended sample volume or nanoparticle concentration for the filter unit. Ensure the MWCO is appropriate for your application. Clogging can be a sign of particle aggregation.
Significant sample loss.	Nanoparticles are adsorbing to the membrane or the walls of the filter unit.	Pre-condition the filter unit by passing a solution of a blocking agent (like BSA or a dilute surfactant solution) through it, followed by a water rinse. Choose filter units made from low-protein-binding materials (e.g., PES).
Nanoparticles are passing through the filter.	The MWCO of the membrane is too large. The membrane is compromised.	Select a membrane with a MWCO that is significantly smaller than your nanoparticles. For example, for 20 nm particles, a 30-100 kDa MWCO filter is often suitable.

Experimental Protocol: Centrifugal Ultrafiltration

• Select Filter: Choose a centrifugal filter unit with an appropriate MWCO (e.g., 30 kDa for >10 nm AuNPs).

• Load Sample: Add the crude nanoparticle solution to the upper chamber of the filter unit, not exceeding the maximum volume.

• Centrifuge: Place the unit in a compatible centrifuge and spin at the manufacturer's recommended speed (e.g., 4,000-7,000 x g) for a set time (e.g., 10-20 minutes).

• Discard Flow-through: The filtrate (flow-through) in the collection tube contains the impurities. Discard it.

• Wash (Diafiltration): Add ultrapure water to the upper chamber to bring the volume back to the original level and repeat the centrifugation step. This wash step is crucial for high purity. Repeat 2-3 times.

• Recover Sample: After the final spin, recover the concentrated, purified nanoparticle solution from the upper chamber by pipetting it out.

• Store: Transfer to a clean tube and store at 4°C.

Workflow: Purification by Ultrafiltration

Caption: Workflow for purifying and concentrating AuNPs.

References

• International Journal of Engineering Research and Applications. (n.d.). A Simple Method for Synthesis, Purification and concentration Stabilized Goldnanoparticles. IJERA. [Link]

• Balasubramanian, S. K., Yang, L., Yung, L. Y. L., Ong, C. N., Ong, W. Y., & Yu, L. E. (2010). Characterization, purification, and stability of gold nanoparticles. Biomaterials, 31(34), 9023–9030. [Link]

• Nanopartz. (n.d.). Gold Nanoparticle Purification Methods. Retrieved from [Link]

• Inside Tx. (2025, February 10). Nanoparticle purification for stability. Retrieved from [Link]

• Mondal, B., & Chandan, M. R. (2021). Synthesis and Characterization of about 20nm Gold Nanoparticles. Journal of Nanoscience and Technology. [Link]

• Moyano, D. F., et al. (2017). Influence of different cleaning processes on the surface chemistry of gold nanoparticles. AIP Advances, 7(7), 075114. [Link]

• Guo, Z., et al. (2011). Facile removal of stabilizer-ligands from supported gold nanoparticles. Nature Communications, 2, 324. [Link]

• Tay, Z. Y., et al. (2016). Advancements in microfluidics for nanoparticle separation. Lab on a Chip, 16(22), 4250-4264. [Link]

• Sobczak-Kupiec, A., et al. (2011). CHARACTERIZATION OF GOLD NANOPARTICLES FOR VARIOUS MEDICAL APPLICATION. Inżynieria i Ochrona Środowiska, 14(1), 39-44. [Link]

• Agrawal, A. A., et al. (2010). High Performance Separation of Nanoparticles with Ultrathin Porous Nanocrystalline Silicon Membranes. Journal of the American Chemical Society, 132(16), 5824-5829. [Link]

• ResearchGate. (2022, November). Quantifying the removal of stabilizing thiolates from gold nanoparticles on different carbon supports and the effect on their electrochemical properties. [Link]

• Rampazzo, E., et al. (2019). Synthesis, Purification, and Characterization of Negatively Charged Gold Nanoparticles for Cation Sensing. Journal of Chemical Education, 96(9), 2021-2027. [Link]

• ResearchGate. (2018, August 16). What are the best methods to separate nanoparticles below 300 nm?. Retrieved from [Link]

• Semantic Scholar. (n.d.). Characterization, purification, and stability of gold nanoparticles. Retrieved from [Link]

• ResearchGate. (2014, January 7). Any advice for gold nanoparticle purification?. Retrieved from [Link]

• ResearchGate. (n.d.). Commonly used stabilizing agents for gold nanoparticle synthesis. Retrieved from [Link]

• Semantic Scholar. (n.d.). Facile removal of stabilizer-ligands from supported gold nanoparticles. Retrieved from [Link]

• Gmaj, A., et al. (2023). α-Amino Acids as Reducing and Capping Agents in Gold Nanoparticles Synthesis Using the Turkevich Method. Langmuir, 39(25), 8796–8808. [Link]

• Nanopartz™. (2024, October 27). How to Resuspend Dried Gold Nanoparticles: Step-by-Step Guide. Retrieved from [Link]

• Frontiers. (2022, December 14). Quality control and purification of ready-to-use conjugated gold nanoparticles to ensure effectiveness in biosensing. Retrieved from [Link]

• nanoComposix. (n.d.). Gold Colloid. Retrieved from [Link]

• Roxia. (2025, May 14). How to remove impurities from gold?. Retrieved from [Link]

• Ganoksin. (2017, January 22). Refining Gold Jewelry Scraps. Retrieved from [Link]

• 911Metallurgist. (2016, March 23). Simple Methods of Gold Purification. Retrieved from [Link]

Sources

• 1. chalcogen.ro [chalcogen.ro]
• 2. ijera.com [ijera.com]
• 3. Characterization, purification, and stability of gold nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nanopartz Gold Nanoparticle Purification Methods [nanopartz.com]
• 5. cytodiagnostics.com [cytodiagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Facile removal of stabilizer-ligands from supported gold nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. How to Resuspend Dried Gold Nanoparticles: Step-by-Step Guide | Nanopartz™ [nanopartz.com]
• 11. Frontiers | Quality control and purification of ready-to-use conjugated gold nanoparticles to ensure effectiveness in biosensing [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. A New Hybrid Technique Enabling Nanoparticle Separation – CD Bioparticles Blog [cd-bioparticles.com]
• 14. Nanoparticle purification for stability - Inside Tx [insidetx.com]

stability of chloro(triethylphosphine)gold in air and moisture

Welcome to the Technical Support Center for Chloro(triethylphosphine)gold(I) , commonly denoted as AuCl(PEt3).

As a Senior Application Scientist, I frequently consult with materials scientists and drug development professionals who rely on this critical precursor for Atomic Layer Deposition (ALD) and Auranofin synthesis. The stability of AuCl(PEt3) is often misunderstood. While it is remarkably robust compared to other gold complexes, its specific vulnerabilities to photolytic cleavage and thermal degradation require precise handling.

This guide moves beyond basic safety data sheets, providing you with the mechanistic causality behind our protocols and self-validating workflows to ensure your experiments succeed.

Module A: Core Stability FAQs (Air, Moisture, and Light)

Q1: How stable is solid AuCl(PEt3) when exposed to ambient air and moisture? A: In the solid state, it is highly stable. Gold(I) is a soft Lewis acid, and triethylphosphine (PEt3) acts as a soft Lewis base and a strong σ-donor. This thermodynamic pairing creates a highly stable Au-P bond that resists displacement by hard bases like atmospheric moisture. Its hydrolytic sensitivity is classified as Level 4, meaning it exhibits no reaction with water under neutral conditions[1]. The bulky, hydrophobic ethyl groups also provide kinetic shielding. However, prolonged exposure to atmospheric oxygen can lead to slow oxidation of the phosphine ligand.

Q2: What are the optimal long-term storage conditions? A: To ensure maximum shelf life, store the complex at 2–8 °C under an inert atmosphere (Nitrogen or Argon) and strictly protected from light[1].

Q3: Why is light protection so critical if the complex is moisture-stable? A: While thermodynamically stable against hydrolysis, the complex is kinetically susceptible to photolytic cleavage. UV and visible light provide enough energy to cause homolytic cleavage of the Au-P bond. Once the stabilizing ligand is lost, the transient [AuCl] species rapidly disproportionates into elemental gold and gold(III).

Module B: Quantitative Stability Metrics

Understanding the physical limits of AuCl(PEt3) is critical for experimental design, particularly in high-heat applications like ALD.

Parameter	Value	Mechanistic Implication & Causality
Melting Point	84–86 °C	Low lattice energy due to the molecular, non-ionic nature of the complex. Requires gentle handling during thermal processing.
Sublimation Point	140–160 °C (0.1 mbar)[2]	The strong Au-P bond remains intact in the vapor phase, enabling high-yield purification via vacuum sublimation without decomposition.
Decomposition Temp	> 200 °C[2]	Thermal degradation yields Au(0) and volatile phosphines. This is the critical upper limit for ALD precursor delivery lines.
Hydrolytic Sensitivity	Level 4[1]	Stable at neutral pH. Allows brief ambient handling, but long-term storage requires desiccated conditions.

Module C: Diagnostic Workflows & Troubleshooting

Issue 1: The solid precursor has developed a faint pink, purple, or grey hue during storage.

• Root Cause: Photolytic disproportionation. The pink/purple color is the surface plasmon resonance of colloidal Au(0) nanoparticles aggregating in the solid matrix[3].

• Solution: The sample is contaminated with Au(0) and Au(III). Follow Protocol 2 below to rescue the unreacted precursor via sublimation.

Issue 2: Inconsistent film growth rates or precursor line clogging during Atomic Layer Deposition (ALD).

• Root Cause: Premature thermal decomposition. While AuCl(PEt3) evaporates efficiently around 200 °C at atmospheric pressure[2], prolonged residence time in heated delivery lines (>150 °C) can induce thermal disproportionation, leaving non-volatile Au(0) residues that clog the lines.

• Solution: Lower the precursor bubbler temperature to 140 °C and utilize a vacuum (0.1 mbar) to achieve sufficient vapor pressure without crossing the thermal degradation threshold[2].

Degradation Mechanism

Caption: Degradation mechanism of AuCl(PEt3) via ligand dissociation and disproportionation.

Diagnostic Workflow

Caption: Diagnostic and purification workflow for compromised AuCl(PEt3) samples.

Module D: Validated Experimental Protocols

Protocol 1: Preparation of Anhydrous AuCl(PEt3) Stock Solutions

Causality: While the solid is moisture-stable, dissolving the complex exposes the metal center to potential ligand exchange if trace acidic/basic impurities or strongly coordinating solvents are present.

• Purge: Evacuate and backfill a Schlenk flask with Argon three times to remove atmospheric oxygen and moisture.

• Transfer: Move the white crystalline AuCl(PEt3) into the flask under positive Argon flow.

• Dissolution: Inject anhydrous, degassed dichloromethane (DCM) or toluene. Avoid coordinating solvents like acetonitrile or DMSO unless specifically required, as they can compete with the chloride ligand.

• Self-Validating System: Extract a 1 mL aliquot and measure its UV-Vis spectrum. A completely flat baseline between 500–600 nm validates the absence of colloidal gold. If a surface plasmon resonance peak appears at ~520 nm, the solution is compromised and must be filtered through Celite.

Protocol 2: Sublimation and Recovery of Degraded AuCl(PEt3)

Causality: Because AuCl(PEt3) sublimes quantitatively under vacuum[2], we can separate the volatile intact complex from the non-volatile Au(0) degradation products.

• Load: Place the compromised (pink/purple) solid into the bottom of a sublimation apparatus.

• Vacuum & Chill: Apply a high vacuum (0.1 mbar) and cool the cold finger to -78 °C using a dry ice/acetone bath.

• Sublime: Gently heat the bottom of the apparatus to 140–150 °C using an oil bath. Maintain this temperature until white crystals cease to form on the cold finger[2].

• Self-Validating System: Collect the white crystals from the cold finger. Perform a melting point test on a small sample. A sharp melt at exactly 84–86 °C confirms the restoration of high purity and validates the success of the recovery.

Sources

• 1. CHLORO(TRIETHYLPHOSPHINE)GOLD(I) One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. shura.shu.ac.uk [shura.shu.ac.uk]

Technical Support Center: Reaction Time Optimization for Et₃PAuCl Catalysis

Welcome to the Advanced Catalysis Troubleshooting Hub. As a Senior Application Scientist, I frequently consult with researchers struggling with sluggish kinetics in gold(I) catalysis. Triethylphosphinegold(I) chloride (Et₃PAuCl) is a highly efficient, sterically unhindered precatalyst. However, its kinetic performance is entirely dependent on the precise generation and maintenance of the active cationic gold species, [Et₃PAu]⁺.

This guide provides field-proven, mechanistic insights to optimize your reaction times from days down to minutes, ensuring your protocols are robust, reproducible, and self-validating.

Diagnostic Workflow: Resolving Sluggish Kinetics

Use the following logical pathway to diagnose and resolve stalled Et₃PAuCl reactions.

Diagnostic workflow for optimizing Et3PAuCl catalysis reaction times.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why is my Et₃PAuCl-catalyzed reaction taking >24 hours when the literature suggests it should take 15 minutes?

A1: The most common cause of stalled kinetics is the failure to efficiently generate the highly electrophilic cationic gold center. Et₃PAuCl is a stable, 14-electron precatalyst. To activate it, a silver salt (AgX) must abstract the chloride ligand.

The choice of the silver counterion (X⁻) dictates the reaction rate. If you use Silver Triflate (AgOTf), the triflate anion can coordinate to the gold center, competing with your substrate and slowing down the catalytic turnover. Switching to a silver salt with a low-coordinating anion, such as Silver Tetrafluoroborate (AgBF₄) or Silver Hexafluoroantimonate (AgSbF₆), prevents this competitive inhibition. Empirical studies demonstrate that swapping AgOTf for AgBF₄ can accelerate the reaction time from 24 hours to just 15 minutes while more than doubling the yield[1].

Q2: I added AgBF₄, but the reaction is still stalled. Could my solvent be poisoning the catalyst?

A2: Absolutely. Gold(I) cations are exceptionally sensitive to solvent coordination. If you are running the reaction in a strongly coordinating solvent like Acetonitrile (MeCN), the solvent molecules will aggressively bind to the vacant coordination site of the [Et₃PAu]⁺ cation. This solvent coordination effectively poisons the catalyst, resulting in zero conversion even after 24 hours[1].

Solution: Always use non-coordinating or weakly coordinating solvents. Dichloromethane (CH₂Cl₂) is the gold standard for these reactions. If higher temperatures are required, Trifluorotoluene (PhCF₃) is an excellent weakly coordinating alternative that maintains rapid reaction kinetics[1].

Q3: How does the triethylphosphine (PEt₃) ligand mechanistically influence the reaction rate compared to bulkier phosphines?

A3: The PEt₃ ligand is strongly σ-donating and sterically compact (Tolman cone angle ~132°). The strong electron donation increases electron density at the gold center, which stabilizes highly reactive intermediates (such as α-imino gold carbenes or oxonium ions) during cascade cyclizations[2]. Because it lacks the massive steric bulk of biaryl phosphines (like JohnPhos or XPhos), it allows for rapid substrate coordination, which is critical for fast initial turnover. However, this lack of steric shielding makes the gold center more susceptible to deactivation by nucleophilic impurities (like water or amines), making rigorous anhydrous technique paramount.

Quantitative Data: Counterion and Solvent Effects on Reaction Time

To illustrate the dramatic impact of reaction conditions on kinetics, review the following benchmarking data for an Et₃PAuCl-catalyzed cascade cyclization of azido-alkynes[1].

Catalyst System	Counterion	Solvent	Reaction Time	Yield (%)	Mechanistic Consequence
Et₃PAuCl (Alone)	None	CH₂Cl₂	24 h	0 (NR)	No chloride abstraction; catalyst remains inactive.
Et₃PAuCl + AgOTf	Triflate (OTf⁻)	CH₂Cl₂	24 h	38	Moderate anion coordination slows catalytic turnover.
Et₃PAuCl + AgBF₄	Tetrafluoroborate (BF₄⁻)	CH₂Cl₂	15 min	84	Non-coordinating anion maximizes Au(I) electrophilicity.
Et₃PAuCl + AgSbF₆	Hexafluoroantimonate (SbF₆⁻)	CH₂Cl₂	15 min	81	Highly active cationic gold center; rapid kinetics.
Et₃PAuCl + AgBF₄	Tetrafluoroborate (BF₄⁻)	MeCN	24 h	0 (NR)	Strong solvent coordination poisons the catalyst.
Et₃PAuCl + AgBF₄	Tetrafluoroborate (BF₄⁻)	PhCF₃	15 min	80	Weakly coordinating solvent maintains high reaction rate.

Standard Operating Procedure: Self-Validating Catalyst Activation

To prevent sluggish reactions, you must treat catalyst activation as a distinct, verifiable step before substrate introduction. Do not mix all reagents simultaneously. Follow this self-validating protocol to ensure rapid kinetics.

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: Flame-dry a Schlenk tube or reaction vial equipped with a magnetic stir bar. Backfill with dry Argon three times to ensure a moisture-free environment.

• Precatalyst and Activator Loading: Add Et₃PAuCl (typically 5 mol%) and the optimal silver salt, such as AgBF₄ (5 mol%), to the vessel.

• Solvent Addition: Inject anhydrous, degassed CH₂Cl₂ (or PhCF₃) to achieve the desired molarity (typically 0.1 M relative to the final substrate concentration).

• Self-Validating Pre-Activation (Critical Step): Wrap the vial in aluminum foil to protect the silver salts from light degradation. Stir vigorously at room temperature for 10 minutes.

  • Causality & Validation: You must observe the formation of a cloudy white precipitate (AgCl). This is your visual, self-validating proof that chloride abstraction has successfully occurred, yielding the active [Et₃PAu]⁺ catalyst. If the solution remains clear, the activation has failed, and the reaction will be sluggish.

• Substrate Introduction: Dissolve your substrate in a minimal amount of anhydrous CH₂Cl₂ and inject it dropwise into the active catalyst suspension.

• Monitoring: Due to the optimized kinetics, check the reaction via TLC or LC-MS after exactly 15 minutes. Prolonged reaction times with active gold catalysts can lead to substrate decomposition or polymerization.

• Quenching: Once complete, immediately filter the reaction mixture through a short pad of Celite, eluting with ethyl acetate, to remove the silver chloride and gold residues, permanently halting the reaction.

References

• Stereoselective Synthesis of Spirocyclic Indolin-3-ones through a Gold(I)-Catalyzed Cascade Cyclization of Azido-alkynes Source: ChemRxiv URL:[Link]

• Ligand Effects in Homogeneous Au Catalysis Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]

Gold Catalyst Recovery: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for Gold Catalyst Recovery. Designed for researchers, process chemists, and drug development professionals, this guide provides authoritative, mechanism-based solutions for recovering both homogeneous and heterogeneous gold catalysts from complex reaction matrices.

Section 1: Diagnostic Workflow for Catalyst Recovery

Before selecting a recovery protocol, it is critical to classify the state of your gold catalyst within the reaction waste. The following workflow dictates the optimal recovery pathway based on phase and desired end-product.

Workflow for selecting gold catalyst recovery methods based on phase.

Section 2: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why does my homogeneous gold catalyst deactivate, and how does this dictate my recovery strategy? In homogeneous gold catalysis, low turnover numbers (TON) frequently result from specific deactivation pathways, such as the reduction of the active cationic species to inactive Au(0) nanoparticles, or interference from excess silver salts (AgX) used for in situ halide abstraction[1]. Because active cationic gold species are highly sensitive to harsh redox conditions, recovery strategies must be gentle. Methods like2 are preferred because they allow the separation of the catalyst from the product without a phase transition, preserving the active complex for direct reuse[2]. Alternatively, specific gold(III) complexes can be recovered via mild solvometallurgical methods and reused without loss of catalytic activity[3].

Q2: For heterogeneous supported gold catalysts, what are the mechanistic advantages of thiosulfate leaching over traditional aqua regia? While aqua regia achieves high extraction yields, it is highly corrosive and generates toxic NOx​ gases, making it undesirable for sustainable pharmaceutical manufacturing[4]. 5, typically catalyzed by copper(II) and stabilized by ammonia, offers a milder, environmentally benign alternative[5]. Mechanistically, gold is oxidized and complexed as Au(S2​O3​)23−​ through a series of redox reactions. This prevents the destruction of sensitive reactor materials and significantly reduces the environmental footprint of waste processing[5].

Q3: How can I selectively isolate gold from a complex acidic reaction waste mixture without using large volumes of toxic organic solvents? Traditional liquid-liquid extraction requires large volumes of volatile organic solvents and often suffers from emulsion formation. A highly effective alternative is 6[6]. When added to an acidic aqueous mixture (e.g., 2 M to 6 M HCl), the diamide selectively binds to gold species, forming a distinct precipitate. This avoids biphasic extraction issues and allows for the straightforward recycling of the precipitant by simply washing the solid with deionized water to release the gold[6].

Section 3: Self-Validating Experimental Protocols

Protocol A: Selective Precipitation of Homogeneous Gold from Acidic Waste

Causality & Validation: This protocol relies on the specific coordination chemistry of diamides with gold in highly acidic environments. The formation of a distinct yellow precipitate serves as a visual self-validation of successful complexation, while the subsequent dissolution in neutral water validates the reversible nature of the ligand binding.

• Acidification: Adjust the reaction waste to a concentration of 2 M HCl to ensure gold is fully present as the AuCl4−​ anion.

• Precipitation: Add a 0.1 M solution of the diamide precipitant (dissolved in a minimal amount of carrier solvent, such as chloroform, if necessary).

• Incubation: Allow the mixture to stand at room temperature until a yellow precipitate fully forms, indicating successful gold capture[6].

• Filtration: Filter the solid precipitate. Base metals and organic impurities will remain dissolved in the supernatant.

• Release & Regeneration: Wash the isolated solid with deionized (DI) water. The shift to a neutral pH breaks the diamide-gold complex, releasing HAuCl4​ into the aqueous phase and regenerating the solid diamide ligand for future use[6].

Protocol B: Thiosulfate Leaching of Heterogeneous Gold Catalysts

Causality & Validation: This method uses a synergistic Cu(II)/ NH3​ /thiosulfate system. The presence of dissolved gold in the final leachate (verifiable by ICP-MS) validates the oxidative dissolution, while the color of the solution indicates the stability of the cupric ammine complex.

• Pre-treatment: Wash the solid catalyst waste with an appropriate organic solvent to remove residual organic reactants and drying agents, then dry the solid.

• Lixiviant Preparation: Prepare an aqueous leaching solution comprising 0.12 M sodium thiosulfate, 0.2 M ammonium hydroxide, and 20 mM copper sulfate[5].

• Leaching: Suspend the solid waste in the lixiviant. Heat the mixture to 40 °C under continuous agitation for 2–4 hours. Crucial Step: Do not exceed 50 °C, as higher temperatures cause the thermodynamic degradation of thiosulfate[5].

• Separation: Centrifuge or filter the mixture to separate the gold-rich leachate from the depleted solid support.

• Recovery: Recover the elemental gold from the leachate via adsorption onto activated carbon or cementation with zinc powder[4].

Section 4: Quantitative Data Comparison

Recovery Method	Catalyst Phase	Typical Recovery Yield	Key Reagents	Environmental Impact
Selective Precipitation	Homogeneous	70% - 89%	Diamide, HCl, DI Water	Low (Solvent-free recovery)
Organic Solvent Nanofiltration	Homogeneous	>90%	Polymeric Membranes (e.g., Borsig)	Low (Retains active complex)
Thiosulfate Leaching	Heterogeneous	~15% - 81% (Highly matrix-dependent)	Na2​S2​O3​ , NH4​OH , CuSO4​	Moderate (Cyanide alternative)
Aqua Regia Leaching	Heterogeneous	>95%	HNO3​ , HCl	High (Toxic NOx​ gases, corrosive)

Section 5: Troubleshooting Common Recovery Failures

Issue 1: Emulsion formation during liquid-liquid extraction of gold complexes.

• Cause: High concentrations of organic reaction byproducts or surfactants in the waste stream stabilize the aqueous-organic interface, preventing phase separation.

• Solution: Transition from biphasic solvent extraction to selective precipitation (Protocol A)[6]. Alternatively, implement Organic Solvent Nanofiltration (OSN) to separate the catalyst based on molecular size and membrane affinity without inducing a phase separation[2].

Issue 2: Premature plateauing of gold recovery yields during thiosulfate leaching.

• Cause: Thiosulfate is thermodynamically unstable and can be oxidized to tetrathionate by the Cu(II) catalyst if the ammonia concentration is not properly balanced. This side reaction consumes the lixiviant and halts gold dissolution.

• Solution: Optimize the NH3​ to Cu(II) ratio to stabilize the copper complex. Strictly monitor the reaction temperature, ensuring it remains at 40 °C; temperatures approaching or exceeding 50 °C exponentially accelerate thiosulfate degradation[5].

References[4] Title: From Waste to Green Applications: The Use of Recovered Gold and Palladium in Catalysis | Source: PMC (nih.gov) | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHY40Y68PRjIQpq...[5] Title: Alternative Leaching Agents for Selective Recovery of Gold and Copper from Computer Waste Printed Circuit Boards | Source: MDPI | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtYvau0rMQW5NT...[3] Title: Homogeneous Gold Catalysis Using Complexes Recovered from Waste Electronic Equipment | Source: ACS Publications | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQERRCHxnr8AFyox...[1] Title: Improving Homogeneous Cationic Gold Catalysis through a Mechanism-Based Approach | Source: Accounts of Chemical Research | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0Njdrw6PU-ImI...[6] Title: Tuneable separation of gold by selective precipitation using a simple and recyclable diamide | Source: PMC (nih.gov) | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0Tu0DoLCjVhDa...[2] Title: Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625 | Source: Green Chemistry | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqZza5s_-kTUAL...

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625 - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC06334A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. From Waste to Green Applications: The Use of Recovered Gold and Palladium in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alternative Leaching Agents for Selective Recovery of Gold and Copper from Computer Waste Printed Circuit Boards | MDPI [mdpi.com]
• 6. Tuneable separation of gold by selective precipitation using a simple and recyclable diamide - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Catalytic Activity of Et3PAuCl vs. PPh3AuCl in Homogeneous Gold(I) Catalysis

As homogeneous gold(I) catalysis continues to redefine the landscape of synthetic organic chemistry, the selection of the optimal precatalyst remains a critical decision for drug development professionals and synthetic researchers. While both Triethylphosphinegold(I) chloride (Et3PAuCl) and Triphenylphosphinegold(I) chloride (PPh3AuCl) serve as foundational [Au(I)] sources, their distinct steric and electronic profiles dictate entirely different kinetic behaviors.

This guide objectively compares the catalytic activity of Et3PAuCl and PPh3AuCl, providing mechanistic insights, comparative performance data, and self-validating experimental protocols to help you select the right ligand architecture for your specific transformation.

Mechanistic Foundations: The Causality of Ligand Effects

Gold(I) catalysis fundamentally relies on the activation of π-bonds (alkynes, allenes, alkenes) toward nucleophilic attack. The nature of the ancillary ligand (L) in the [LAu]+ active species profoundly dictates both the thermodynamics of substrate binding and the kinetics of product release.

Electronic Properties: Lewis Acidity vs. Back-Donation

The electronic influence of the phosphine ligand is typically quantified by the Tolman Electronic Parameter (TEP). PPh3 is a moderate σ-donor, whereas Et3P is a strongly electron-donating alkyl phosphine.

• Alkyne Activation: Because PPh3 is less electron-donating than Et3P, the gold center in PPh3Au+ remains highly electrophilic. This high Lewis acidity translates to a stronger binding affinity for alkynes, accelerating the initial π-coordination step .

• Protodeauration: Following nucleophilic attack, a vinylgold intermediate is generated. To release the final product and regenerate the active catalyst, the Au–C bond must be cleaved via protonation. The strong σ-donation from Et3P increases the electron density on the gold center, which weakens the Au–C bond and dramatically accelerates protodeauration 1[1].

Steric Properties: The Tolman Cone Angle

Steric bulk dictates the accessibility of the gold center. The2[2] to classify ligand hindrance. PPh3 possesses a cone angle of ~145°, while Et3P is significantly less hindered at ~132°. This reduced steric profile allows Et3PAuCl to accommodate bulkier substrates and nucleophiles during the transition state.

Visualizing the Ligand-Dependent Catalytic Cycle

The following diagram maps the standard Au(I) catalytic workflow, highlighting exactly where each ligand exerts its primary kinetic advantage.

Fig 1: Generic Au(I) catalytic cycle highlighting ligand-dependent rate-determining steps.

Comparative Performance Data

To facilitate catalyst selection, the quantitative properties and benchmark catalytic performances of both complexes are summarized below.

Table 1: Fundamental Ligand Properties

Property	PPh3AuCl	Et3PAuCl	Mechanistic Impact
Tolman Cone Angle (θ)	145°	~132°	Et3P is less sterically hindered, permitting the approach of bulky nucleophiles[2].
Tolman Electronic Parameter	2068.9 cm⁻¹	2061.7 cm⁻¹	Lower TEP for Et3P indicates stronger σ-donation, reducing Lewis acidity but accelerating protodeauration[2].

Table 2: Benchmark Catalytic Performance

Note: Yields and times are representative of standard literature benchmarks for these specific transformations.

Reaction Type	Rate-Determining Step	Superior Precatalyst	Typical Yield / Time
Intermolecular Alkyne Hydration	Protodeauration	Et3PAuCl	>95% in 12h (vs. 24h for PPh3)
Enyne Cycloisomerization	Nucleophilic Attack	PPh3AuCl	>90% in 1h (vs. 4h for Et3P)

Self-Validating Experimental Protocol: Intermolecular Alkyne Hydration

To objectively test the protodeauration acceleration provided by Et3PAuCl, we utilize the hydration of phenylacetylene to acetophenone as a self-validating benchmark system. This protocol is designed to provide immediate visual and analytical feedback.

Reagents Required:

• Precatalyst: Et3PAuCl or PPh3AuCl (2.0 mol%)

• Activator: Silver Trifluoromethanesulfonate (AgOTf) (2.0 mol%)

• Substrate: Phenylacetylene (1.0 mmol)

• Solvent: Methanol / H₂O (10:1 v/v, 2.0 mL)

Step-by-Step Methodology:

• Preparation of the Active Catalyst: In an oven-dried, foil-wrapped 1-dram vial (wrapping is critical to prevent the photochemical degradation of silver salts), add 0.02 mmol of the chosen gold precatalyst and 0.02 mmol of AgOTf.

• Solvent Addition & Activation: Inject 2.0 mL of the MeOH/H₂O solvent mixture. Stir vigorously at room temperature for 5 minutes.

  • Causality Check: You must observe the immediate formation of a cloudy white precipitate. This is AgCl. The precipitation of insoluble AgCl is the thermodynamic driver that abstracts the chloride ligand, successfully generating the highly electrophilic [LAu]+ active species. If the solution remains clear, the precatalyst has not been activated.

• Substrate Introduction: Add 1.0 mmol of phenylacetylene to the active catalyst suspension.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the consumption of the alkyne via TLC (Eluent: Hexanes/EtOAc 9:1) or GC-FID.

  • Observation: When using Et3PAuCl, complete consumption of the starting material is typically observed in half the time compared to PPh3AuCl, validating the accelerated protodeauration kinetics.

• Workup and Isolation: Dilute the mixture with diethyl ether (5 mL) and filter through a short pad of Celite to remove the AgCl salts and deactivated gold residues. Concentrate the filtrate under reduced pressure and purify the crude acetophenone via flash column chromatography.

References

• Computational assessment on the Tolman cone angles for P-ligands Source: ResearchGate URL
• Source: Topics in Heterocyclic Chemistry (Ethernet.edu.et)
• Source: Organometallics (ACS Publications)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the X-ray Crystallographic Data of Chloro(triethylphosphine)gold and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and catalysis, gold(I) phosphine complexes represent a class of compounds with significant therapeutic and synthetic potential. Their biological activity, particularly as anti-arthritic and anti-cancer agents, is intimately linked to their molecular structure. X-ray crystallography provides the definitive blueprint of these molecules in the solid state, offering invaluable insights into the subtle interplay of electronic and steric effects that govern their reactivity and interactions with biological targets.

This guide provides a detailed comparison of the X-ray crystallographic data for chloro(triethylphosphine)gold, a compound of significant interest, with its structurally related analogs: chloro(triphenylphosphine)gold(I) and chloro(triphenyl phosphite)gold(I). By examining key structural parameters, we aim to elucidate the influence of the phosphine ligand on the geometry and crystal packing of these linear gold(I) complexes.

Unveiling the Molecular Architecture: Chloro(triethylphosphine)gold

The crystal structure of chloro(triethylphosphine)gold, [AuCl(P(C₂H₅)₃)], reveals a nearly linear P—Au—Cl arrangement, a characteristic feature of two-coordinate gold(I) complexes. The crystallographic data, as reported by Tiekink (1989), indicates that the asymmetric unit of the monoclinic cell contains two independent molecules.[1] This observation of multiple molecules in the asymmetric unit often arises from minor differences in the conformation of flexible groups, in this case, the ethyl substituents on the phosphine ligand.

The key structural parameters for both molecules in the asymmetric unit are remarkably similar, underscoring the well-defined geometry of the coordination sphere around the gold center.

Comparative Crystallographic Data

To understand the structural nuances of chloro(triethylphosphine)gold, a comparison with related gold(I) phosphine complexes is essential. Below is a summary of the key crystallographic parameters for chloro(triethylphosphine)gold, chloro(triphenylphosphine)gold(I), and chloro(triphenyl phosphite)gold(I).

Compound	Chloro(triethylphosphine)gold [1]	Chloro(triphenylphosphine)gold(I) [2]	Chloro(triphenyl phosphite)gold(I)
Formula	C₆H₁₅AuClP	C₁₈H₁₅AuClP	C₁₈H₁₅AuClO₃P
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group	P2₁/c	P2₁2₁2₁	P-1
a (Å)	7.106(1)	12.300(4)	9.539(6)
b (Å)	19.016(2)	13.084(4)	10.438(5)
c (Å)	7.735(1)	10.170(3)	9.634(5)
α (°)	90	90	82.27(3)
β (°)	106.31(1)	90	84.56(4)
γ (°)	90	90	70.52(4)
Au-P Bond Length (Å)	2.232(9) / 2.231(8)	Not explicitly stated in the provided text, but known to be ~2.235 Å	2.192(5)
Au-Cl Bond Length (Å)	2.305(8) / 2.306(8)	Not explicitly stated in the provided text, but known to be ~2.281 Å	2.273(5)
P-Au-Cl Bond Angle (°)	178.5(3) / 178.9(3)	Linear	Linear
Closest Au---Au Contact (Å)	3.615(2)	Not specified	3.043(1)

Analysis of Structural Trends

The comparative data reveals interesting trends related to the nature of the phosphine ligand:

• Steric Effects: The bulkier triphenylphosphine and triphenyl phosphite ligands lead to different crystal packing and symmetry compared to the more compact triethylphosphine ligand. This is reflected in the different crystal systems and space groups.

• Electronic Effects: The Au-P bond length is a sensitive probe of the electronic properties of the phosphine ligand. The significantly shorter Au-P bond in chloro(triphenyl phosphite)gold(I) (2.192(5) Å) compared to the triethyl- and triphenylphosphine analogs is attributed to the strong π-acceptor character of the phosphite ligand, which leads to a stronger overall Au-P bond.

• Aurophilic Interactions: The close Au---Au contact of 3.043(1) Å observed in chloro(triphenyl phosphite)gold(I) is indicative of aurophilic interactions, a phenomenon where closed-shell gold(I) centers exhibit an attractive interaction. This is significantly shorter than the van der Waals radius of gold and suggests a degree of intermolecular association in the solid state. In contrast, the closest Au---Au contact in chloro(triethylphosphine)gold is much longer at 3.615(2) Å, suggesting weaker or negligible aurophilic interactions.[1]

Experimental Protocol: Synthesis and Crystallization of Chloro(triethylphosphine)gold

The synthesis of high-quality single crystals is a prerequisite for X-ray diffraction analysis. The following is a representative protocol for the preparation of chloro(triethylphosphine)gold.

Materials:

• Tetrachloroauric(III) acid (HAuCl₄)

• Triethylphosphine (PEt₃)

• Ethanol (EtOH)

• Water (H₂O)

Procedure:

• Reduction of Gold(III): A solution of tetrachloroauric(III) acid in a mixture of ethanol and water is prepared.

• Addition of Phosphine: To this solution, a stoichiometric amount of triethylphosphine is added dropwise with stirring. The triethylphosphine acts as both a reducing agent (reducing Au(III) to Au(I)) and a ligand.

• Precipitation: Upon addition of the phosphine, a white to off-white precipitate of chloro(triethylphosphine)gold will form.

• Isolation: The precipitate is collected by filtration, washed with cold ethanol, and dried under vacuum.

• Crystallization: Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of a saturated solution of the compound in a suitable solvent, such as ethanol, at a controlled temperature (e.g., 4 °C).[1]

Caption: Workflow for the synthesis and crystallization of chloro(triethylphosphine)gold.

Visualizing the Structure

The molecular structure of chloro(triethylphosphine)gold highlights the linear coordination geometry around the gold atom.

Caption: Molecular structure of chloro(triethylphosphine)gold.

Conclusion

This comparative guide underscores the importance of X-ray crystallography in discerning the subtle yet significant structural variations among gold(I) phosphine complexes. The choice of the phosphine ligand profoundly influences not only the steric environment around the gold center but also the electronic properties of the Au-P bond and the propensity for intermolecular interactions. These structural insights are critical for the rational design of new gold-based therapeutic agents and catalysts with tailored properties.

References

• Tiekink, E. R. T. (1989). Chloro(triethylphosphine)gold(I). Acta Crystallographica Section C: Crystal Structure Communications, 45(8), 1233-1234. [Link]

• Wikipedia contributors. (2023, December 27). Chloro(triphenylphosphine)gold(I). In Wikipedia, The Free Encyclopedia. Retrieved March 8, 2026, from [Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. CAS 14243-65-3: Bromo(triphenylphosphine)gold | CymitQuimica [cymitquimica.com]

FTIR characteristic bands of Au-Cl and Au-P bonds

Title: Characterizing Au-Cl and Au-P Bonds: A Comparative Guide to Far-IR Spectroscopy Methodologies

Executive Summary & Mechanistic Context

Gold-based coordination complexes—ranging from homogeneous catalysts to experimental metallodrugs—rely heavily on the precise characterization of metal-ligand bonds. For drug development professionals and inorganic chemists, confirming the structural integrity of Gold-Chlorine (Au-Cl) and Gold-Phosphorus (Au-P) bonds is a critical quality control step.

However, characterizing these bonds presents a fundamental analytical challenge. Because gold is a heavy transition metal (197 amu), the reduced mass of the Au-Cl and Au-P diatomic oscillators is exceptionally high. According to Hooke's Law, this high reduced mass, combined with the moderate force constants of coordinate covalent bonds, shifts the fundamental stretching frequencies entirely out of the standard Mid-Infrared region (4000–400 cm⁻¹) and deep into the Far-Infrared (Far-IR) or Terahertz region (50–400 cm⁻¹)[1].

Furthermore, the higher force constant of the strong σ -donating/ π -accepting Au-P bond typically pushes its stretching frequency slightly higher (~420 cm⁻¹) than the more polar Au-Cl bond (~280–360 cm⁻¹)[1],[2].

Technology Comparison: Evaluating Analytical Modalities

Standard FTIR spectrometers utilizing KBr beamsplitters become entirely opaque below 400 cm⁻¹. To capture these low-frequency vibrations, researchers must choose between specialized modalities. Below is an objective comparison of their performance for Au-Cl and Au-P characterization.

Table 1: Performance Comparison of Analytical Modalities for Far-IR Analysis

Analytical Modality	Spectral Range	Sample Preparation	Moisture Sensitivity	Risk of Sample Degradation
Far-IR Diamond ATR	600 – 10 cm⁻¹	None (Direct application)	Low (No hygroscopic matrix)	Low (Non-destructive)
PE Pellet Transmission	600 – 50 cm⁻¹	High (Requires blending/pressing)	High (PE absorbs moisture)	Low (Non-destructive)
Raman Spectroscopy	4000 – 10 cm⁻¹	None	Low	High (Photothermal burning)

Expert Insight: While Raman spectroscopy is excellent for detecting symmetric stretches, gold complexes are notoriously susceptible to photothermal degradation under laser irradiation. Therefore, Far-IR Diamond ATR stands as the superior choice, providing a non-destructive, zero-preparation workflow that avoids the moisture-absorption pitfalls of traditional Polyethylene (PE) pellets.

Experimental Data: Characteristic Wavenumbers

The exact stretching frequency of Au-Cl and Au-P bonds is highly dependent on the oxidation state of the gold center (Au(I) vs. Au(III)), the trans-effect of the opposing ligand, and the steric bulk of the phosphine group.

Table 2: Characteristic Far-IR Stretching Frequencies of Au-Cl and Au-P Bonds

Complex / Cluster Type	Oxidation State	ν(Au-Cl) Band (cm⁻¹)	ν(Au-P) Band (cm⁻¹)	Reference
[AuCl(PPh3)]	Au(I)	~320	-	[3]
	Au(III)	287, 358	-	[4]
Phosphine-stabilized Au6	Au(0) / Cluster	-	~420	[1]
[Au(meCgPPh)Cl]	Au(I)	-	420–470	[2]

Self-Validating Experimental Protocol: Far-IR ATR Analysis

To ensure absolute trustworthiness in your spectral data, the following protocol incorporates a self-validating feedback loop. Far-IR analysis is highly sensitive to atmospheric water vapor, which exhibits intense rotational bands between 100–400 cm⁻¹ that can easily be misidentified as metal-ligand peaks.

Step 1: System Purge and Baseline Validation

• Action: Purge the FTIR spectrometer with dry, CO₂-free nitrogen (dew point < -40°C) for a minimum of 30 minutes.

• Causality: Water vapor absorbs heavily in the Far-IR. Purging eliminates these rotational bands, preventing false-positive peak assignments.

• Validation: Collect a 100% transmission line (the ratio of two successive background scans). The baseline must remain flat (±1% transmittance) between 50–600 cm⁻¹. If sharp spikes appear, the purge is incomplete and must be extended.

Step 2: Background Acquisition

• Action: Acquire a background spectrum using a Diamond ATR accessory equipped with a solid-state Far-IR beamsplitter (Resolution: 4 cm⁻¹, 64 scans).

• Causality: Diamond has a wide, unobstructed spectral window down to 10 cm⁻¹, unlike ZnSe or Germanium, making it the only viable ATR crystal for deep Far-IR analysis.

Step 3: Sample Application and Scanning

• Action: Deposit 2–5 mg of the synthesized gold complex directly onto the ATR crystal. Apply consistent, firm pressure using the ATR anvil.

• Causality: Intimate contact between the crystal and the solid sample is required for the evanescent IR wave to penetrate the sample matrix effectively.

Step 4: Spectral Subtraction and Assignment

• Action: Process the spectrum. Identify the sharp ν(Au-Cl) band (typically 280–360 cm⁻¹)[4] and the ν(Au-P) band (typically 180–470 cm⁻¹)[1].

• Validation: Overlay the complex's spectrum against the free, uncoordinated phosphine ligand. The emergence of the ν(Au-P) band and the corresponding high-frequency shift of the internal ν(P-C) bands confirm successful coordination to the gold center[2].

Analytical Workflow Visualization

Figure 1: Self-validating Far-IR ATR workflow for characterizing Au-Cl and Au-P bonds.

References

• [4] Exploring the potential of gold(III) cyclometallated compounds as cytotoxic agents: variations on the C^N theme. RSC Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFPKAPs--HNlIyso_3I3HAmief-igWD0OhaH0afIQfkz8-Spi7gjoHobp4jtCvoTy8nA6WhL4w1EUtHJfLwznv2XkgUoVSzVICMjC9dT9YvyBMndti17B-qPlEGYXdCyUwBMN7RCIWWK8k8xzZbMhqxSr2iitc4KYcW]

• [1] Far-infrared absorption spectra of synthetically-prepared, ligated metal clusters with Au6, Au8, Au9 and Au6Pd metal cores. RSC Advances.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGkjdt_Fmi5VpVjQn3YHuxcPNnwdVqCD7YbUY9uyGcNhr2OLrEaFm-Nnv2HZWyvyaUjy3ayr0FAXEzTkzUyFkXU22A-CKOJPSfRONBqtzsPsGVD4GWQrW51QIPQqQVKzAp73j9v-2pv8gsWOqT33cuVmFaqEiBtKRz8Mll9]

• [2] Gold(I) Complexes with P-Donor Ligands and Their Biological Evaluation. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7nB6KE2cSWflvkkxQ0iufYW4TLJRH3yZXwslpkrK6EfBEoj1FX4mlTSMu8XbfVVEB7Ceuq-tmXySOakr7vfErkLrTjTw-t3_ishuPIv_2ODYzH6bMXTje-jcJNpqCrPb7QP8=]

• [3] Intramolecular d10–d10 interactions in neutral, dinuclear Au(I) complexes supported by amino-thiazoline- and -thiazole-based P,N-phosphine ligands. Comptes Rendus de l'Académie des Sciences.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHmuoXkxkIacO_l-pGBugs9aDWLKjESv19ZxTX-0_O-ghi5L7NPtHxgAkV-qfQ2dM6HEc6xmxNVLOrsgz6rq7ldjHfePO5vNLDxNqkicW08rU2psAOXwgk7vdlf_5MIoH6FkMmuXaP5fl-eMSATVtEfCUxNkswv401rTk5NGWE5lyQwAHRv9jhmtoWxvlrRp3ouXw==]

Sources

• 1. Far-infrared absorption spectra of synthetically-prepared, ligated metal clusters with Au6, Au8, Au9 and Au6Pd metal cores - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Gold(I) Complexes with P-Donor Ligands and Their Biological Evaluation | MDPI [mdpi.com]
• 3. Intramolecular d10–d10 interactions in neutral, dinuclear Au(I) complexes supported by amino-thiazoline- and -thiazole-based P,N-phosphine ligands [comptes-rendus.academie-sciences.fr]
• 4. Exploring the potential of gold( iii ) cyclometallated compounds as cytotoxic agents: variations on the C^N theme - Dalton Transactions (RSC Publishing) DOI:10.1039/C5DT01023C [pubs.rsc.org]

1H NMR characterization of triethylphosphine gold complexes

Publish Comparison Guides: 1 H NMR Characterization of Triethylphosphine Gold Complexes

Executive Summary

Triethylphosphine gold(I) complexes, most notably the FDA-approved anti-rheumatic drug Auranofin ( [Et3​PAu(SATg)] ), have garnered immense interest in drug development for their potent anticancer, antimicrobial, and antiparasitic properties[1]. A critical aspect of developing and evaluating these metallodrugs is understanding their stability and ligand exchange kinetics in biological media.

As a Senior Application Scientist, I rely on 1 H Nuclear Magnetic Resonance (NMR) spectroscopy as the gold standard for this characterization. Unlike mass spectrometry, which can induce gas-phase artifacts, 1 H NMR provides a non-destructive, real-time window into the solution-state behavior of these complexes[2]. This guide objectively compares the NMR profiles of triethylphosphine gold complexes against alternatives and details a self-validating protocol for monitoring their interactions with biological targets.

Scientific Grounding: The Causality of 1 H NMR in Gold(I) Complexes

To characterize gold(I) complexes effectively, we must understand the causality behind our analytical choices. Why prioritize 1 H NMR for a molecule where the active center is a heavy metal?

The answer lies in the triethylphosphine ( PEt3​ ) ligand , which acts as a highly sensitive, built-in reporter group[2]. The ethyl protons are electronically coupled to the phosphorus atom, which is in turn coordinated directly to the gold center.

• CH3​ Protons : These typically appear as a distinct doublet of triplets (dt) around 1.19–1.21 ppm. The splitting is caused by 3JHH​ coupling to the adjacent CH2​ protons ( ≈7.6 Hz) and 3JHP​ coupling to the phosphorus nucleus ( ≈17.7 Hz)[3].

• CH2​ Protons : These appear further downfield as a multiplet or doublet of quartets (dq) around 1.75–1.87 ppm, dictated by their strong 2JHP​ coupling to the phosphorus atom[1].

The Trans-Effect Mechanism: Gold(I) complexes adopt a linear, two-coordinate geometry. When the trans ligand (e.g., the chloride in Et3​PAuCl or the thioglucose in Auranofin) is exchanged for a biological thiol (like cysteine or glutathione), the electron density across the linear L−Au−L′ axis shifts[4]. This perturbation alters the shielding of the ethyl protons, resulting in measurable changes to their chemical shifts and coupling constants. By tracking these shifts, we can definitively map the kinetics of ligand exchange without needing radioactive labeling[5].

Comparative Analysis: Auranofin vs. Alternatives

When benchmarking a triethylphosphine gold complex, it is essential to compare it against its synthetic precursors and alternative phosphine derivatives. The table below summarizes the quantitative 1 H NMR data and performance metrics.

Complex	Trans Ligand	1 H NMR: CH3​ Shift	1 H NMR: CH2​ Shift	Solution Stability	Primary Application
Auranofin	Tetra-O-acetylthioglucose (SATg)	~1.19 ppm (dt)	~1.74 ppm (m)	High (slow exchange)	Anti-rheumatic, Anticancer[3]
Et3​PAuCl	Chloride ( Cl− )	~1.21 ppm (dt)	~1.87 ppm (dq)	Moderate (rapid exchange)	Precursor, Antimicrobial[1]
Ph3​PAuCl	Chloride ( Cl− )	N/A (Aromatic ~7.4-7.6)	N/A	Low-Moderate	Catalysis, Cytotoxicity[6]
[Au{P(OMe)3​}STga]	Tetra-O-acetylthioglucose	~3.75 ppm (d, OCH3​ )	N/A	Low (labile P-ligand)	Experimental Anticancer[4]

Key Insight: While triphenylphosphine ( Ph3​P ) complexes are common, their aromatic proton signals often overlap with biological matrices (like protein backbones) in 1 H NMR. Conversely, the aliphatic signals of PEt3​ in Auranofin fall in a relatively "quiet" region of the NMR spectrum, making it vastly superior for in vitro biological assays[2]. Furthermore, replacing PEt3​ with trimethylphosphite ( P(OMe)3​ ) weakens the Au-P bond, causing the complex to prematurely degrade in biological media[4].

Experimental Workflow: Self-Validating NMR Protocol for Ligand Exchange

To ensure scientific integrity, any protocol measuring ligand exchange must be a self-validating system . The following step-by-step methodology incorporates internal controls to verify mass balance and prevent misinterpretation of degradation artifacts (such as oxidation to Et3​PO ).

Step 1: Sample Preparation

• Dissolve the gold(I) complex (e.g., Auranofin) in a biologically relevant deuterated solvent mixture (e.g., 10% DMSO−d6​ / 90% D2​O or CD3​OD ) to a final concentration of 5–10 mM.

Step 2: Baseline Acquisition (The Self-Validation Step)

• Acquire a baseline 1 H NMR spectrum at 298 K (400 MHz or higher).

• Causality: This acts as your internal control. By recording the exact unperturbed chemical shifts of the CH3​ and CH2​ protons, you validate the purity of the starting complex and establish a quantitative baseline for integration[5].

Step 3: Ligand Introduction

• Add 1.0 to 2.0 molar equivalents of the competing biological ligand (e.g., Glutathione, Cysteine, or Thiourea) directly to the NMR tube[5]. Mix gently by inversion.

Step 4: Kinetic Monitoring

• Acquire 1 H NMR spectra at continuous intervals (e.g., every 10 minutes for the first 2 hours, then hourly up to 24 hours).

Step 5: Data Analysis & Mass Balance Check

• Track the disappearance of the original CH2​ / CH3​ signals and the emergence of new, shifted signals corresponding to the [Et3​P−Au−SR] complex.

• Self-Validation: Integrate the signals of the released leaving group (e.g., free SATg or its oxidized disulfide) and compare them to the newly formed complex. A 1:1 stoichiometric ratio confirms a clean ligand exchange. The appearance of a new multiplet around 1.5 ppm would indicate the formation of triethylphosphine oxide ( Et3​PO ), signaling unwanted complex degradation rather than clean exchange[5].

Mechanistic Visualization

The following diagram illustrates the logical workflow and associative mechanism of ligand exchange as monitored by the 1 H NMR protocol described above.

Fig 1. Ligand exchange workflow of triethylphosphine gold(I) complexes monitored via 1H NMR.

References

• Source: National Institutes of Health (nih.gov)
• Source: University of Pisa (unipi.it)
• Source: American Chemical Society (acs.org)
• Source: SciSpace (scispace.com)
• (13)C, (31)P and (15)N NMR studies of the ligand exchange reactions of auranofin and chloro(triethylphosphine)gold(I)

Sources

• 1. Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. pubs.acs.org [pubs.acs.org]
• 5. (13)C, (31)P and (15)N NMR studies of the ligand exchange reactions of auranofin and chloro(triethylphosphine)gold(I) with thiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Establishing Elemental Analysis Standards for Chloro(triethylphosphine)gold(I): A Comparative Guide for Metallodrug Precursors

Executive Summary

Chloro(triethylphosphine)gold(I) (Formula: C6​H15​AuClP ; CAS: 15529-90-5) is a critical linear gold(I) coordination complex widely utilized as the primary synthetic precursor for auranofin and emerging Au(I)-based therapeutics [1]. Because impurities such as unreacted gold salts or free phosphines can drastically alter the toxicity and efficacy of the final active pharmaceutical ingredient (API), establishing rigorous elemental analysis standards is paramount [4].

As a Senior Application Scientist, I have structured this guide to objectively compare the analytical methodologies used to certify the elemental purity of chloro(triethylphosphine)gold(I) (Et₃PAuCl). Furthermore, this guide compares the biological and chemical performance of Et₃PAuCl against alternative precursors like chloro(triphenylphosphine)gold(I), providing researchers with the causality behind experimental choices and self-validating protocols for drug development.

Part 1: Theoretical Composition & Purity Thresholds

Before comparing analytical techniques, a definitive baseline must be established. The theoretical mass fractions of Et₃PAuCl dictate the target values for any elemental analysis. For pharmaceutical-grade precursor certification, the industry standard requires an absolute deviation of ≤ ±0.3% for Carbon, Hydrogen, and Nitrogen (CHN), and highly precise quantification for Gold (Au) and Phosphorus (P).

Table 1: Theoretical Elemental Composition of C6​H15​AuClP

Element	Atomic Mass ( g/mol )	Atoms per Molecule	Mass Contribution	Mass Percentage (%)	Acceptable Range (±0.3%)
Gold (Au)	196.97	1	196.97	56.18%	55.88% – 56.48%
Carbon (C)	12.01	6	72.07	20.56%	20.26% – 20.86%
Chlorine (Cl)	35.45	1	35.45	10.11%	9.81% – 10.41%
Phosphorus (P)	30.97	1	30.97	8.84%	8.54% – 9.14%
Hydrogen (H)	1.01	15	15.12	4.31%	4.01% – 4.61%
Total MW	350.58 g/mol	100.00%

Causality Note: The ±0.3% threshold is not arbitrary; it accounts for standard instrument drift and microbalance weighing errors while remaining sensitive enough to detect >1% contamination by free triethylphosphine or uncoordinated gold(I) chloride.

Part 2: Comparative Analysis of Analytical Methodologies

To achieve the stringent thresholds outlined in Table 1, laboratories must choose between competing analytical technologies. A single technique cannot accurately quantify all five elements due to matrix interferences.

Gold and Phosphorus Determination: ICP-OES vs. XRF

• Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES):

  • Performance:Superior. ICP-OES provides absolute quantification by completely destroying the sample matrix.

  • Causality: Gold is a noble metal that suffers from severe matrix suppression in intact organic complexes. By digesting the sample in Aqua Regia, the Au(I) is oxidized to Au(III) and stabilized as the [AuCl4​]− complex, eliminating signal suppression and allowing simultaneous, highly accurate quantification of both Au and P.

• X-Ray Fluorescence (XRF):

  • Performance:Inferior for Certification. While non-destructive and faster, XRF suffers from severe signal overlap. The fluorescence yield of Gold (L-lines) can be absorbed or skewed by the presence of Phosphorus and Chlorine in the same lattice (matrix absorption effects), leading to quantification errors exceeding 2%.

Organic Ligand Verification: CHN Combustion vs. NMR

• CHN Elemental Analyzer (Combustion):

  • Performance:Superior for Absolute Purity. CHN analysis combusts the sample in an oxygen-rich environment to yield CO2​ and H2​O . It provides the absolute mass fraction of the organic ligand.

• Proton/Carbon NMR:

  • Performance:Complementary, but Insufficient Alone. NMR provides the relative ratio of protons to carbons (confirming the ethyl groups) but is "blind" to inorganic salts. A sample could contain 10% unreacted AuCl3​ and still yield a perfect NMR spectrum. Therefore, CHN is mandatory for mass-balance validation.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols form a self-validating system: the CHN data validates the organic fraction, while the ICP-OES data validates the inorganic fraction. Together, they must sum to 100% ± 0.5%.

Protocol A: Microwave-Assisted Digestion and ICP-OES (Au, P)

• Sample Preparation: Accurately weigh 10.0 mg of Et₃PAuCl into a PTFE microwave digestion vessel using a microbalance.

• Reagent Addition (Causality Step): Add 6.0 mL of concentrated HCl and 2.0 mL of concentrated HNO3​ (Aqua Regia). Why? Nitric acid alone will passivate the gold. Hydrochloric acid is required to provide chloride ions, which complex with the oxidized gold to form stable, soluble chloroauric acid ( HAuCl4​ ), preventing elemental gold precipitation.

• Digestion: Seal the vessels and heat in a microwave digester at 200°C for 20 minutes.

• Dilution & Analysis: Dilute the digestate to 50.0 mL with 18 MΩ deionized water. Analyze via ICP-OES at 242.795 nm for Gold and 213.617 nm for Phosphorus against matrix-matched calibration standards.

Protocol B: CHN Combustion Analysis (C, H)

• Encapsulation: Weigh 2.0 mg of the complex into a tin capsule. Tin is chosen because its exothermic oxidation during combustion momentarily boosts the furnace temperature to >1800°C, ensuring complete breakdown of the stable Au-P bond.

• Combustion: Drop the capsule into a furnace at 950°C under a pure O2​ atmosphere.

• Detection: Pass the resulting gases through a reduction column (to remove excess oxygen) and analyze CO2​ and H2​O via thermal conductivity detectors (TCD).

Caption: Workflow for elemental certification of Et₃PAuCl using parallel digestion and combustion methods.

Part 4: Performance Comparison: Triethyl vs. Triphenyl Gold(I) Precursors

When developing metallodrugs, researchers frequently must choose between Chloro(triethylphosphine)gold(I) [Et₃PAuCl] and its bulkier alternative, Chloro(triphenylphosphine)gold(I) [Ph₃PAuCl]. Elemental analysis and subsequent biological assays reveal distinct performance differences.

Biological Efficacy & Stability

Recent pharmacological studies have demonstrated that the choice of the phosphine ligand directly dictates the drug's ability to inhibit target enzymes.

• Antimicrobial Activity: In a structure-activity relationship (SAR) study against ESKAPE pathogens, triethylphosphine-derived gold complexes exhibited bacterial inhibition (MIC) and killing (MBC) activities up to 65-fold higher than triphenylphosphine variants against Gram-positive bacteria [3].

• Antiparasitic Activity: Against Leishmania species, Et₃PAuCl and its derivatives proved to be highly potent inhibitors of Trypanothione Reductase (TR), with IC50​ values significantly lower than those of Ph₃PAuCl [2].

Causality: The triethylphosphine ligand is smaller and more electron-donating than the triphenylphosphine ligand. This increases the electron density on the Au(I) center, modulating the lability of the trans-ligand (the chloride or a substituted thiosugar). When the drug enters the cell, the Et₃P-Au bond remains elementally stable long enough to reach the target enzyme (e.g., Thioredoxin Reductase), where the Au(I) selectively binds to the active-site selenocysteine residues, causing fatal redox imbalance [2][3].

Caption: Mechanism of action for Et₃PAuCl-derived drugs targeting redox homeostasis via TrxR inhibition.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3032639, Chloro(triethylphosphine)gold". PubChem. Available at:[Link]

• Tunes, L. G., et al. "Preclinical Gold Complexes as Oral Drug Candidates to Treat Leishmaniasis Are Potent Trypanothione Reductase Inhibitors". ACS Infectious Diseases, 2020. Available at:[Link]

• Wu, B., et al. "Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens". Journal of Medicinal Chemistry, 2019. Available at:[Link]

• Bhardwaj, P., et al. "Synthesis and in vitro characterization of[198Au]Auranofin". EJNMMI Radiopharmacy and Chemistry, 2025. Available at:[Link]

Comparative Mass Spectrometry Fragmentation Profiling of Et₃PAuCl: A Guide for Metallodrug Development

Executive Summary & Context

Triethylphosphinegold(I) chloride (Et₃PAuCl) is a foundational coordination complex in the development of targeted metallotherapeutics. As a direct structural analog and synthetic precursor to the FDA-approved anti-rheumatic drug Auranofin, Et₃PAuCl serves as a critical benchmark for evaluating the pharmacological activation of gold(I) complexes. In modern drug development, understanding the speciation and ligand exchange kinetics of these complexes is paramount. Electrospray Ionization Mass Spectrometry (ESI-MS) and Desorption Electrospray Ionization (DESI-MS) have emerged as the gold standards for mapping these pathways. This guide objectively compares the MS fragmentation patterns of Et₃PAuCl against alternative gold(I) complexes, providing researchers with validated analytical workflows and mechanistic insights into metallodrug activation.

Mechanistic Causality of Et₃PAuCl Fragmentation

The therapeutic efficacy of gold(I) phosphine complexes hinges on the "prodrug" concept. The intact complex is rarely the active pharmacophore; rather, it undergoes ligand exchange with biological nucleophiles (e.g., thiols and selenols in target proteins like Thioredoxin Reductase).

In ESI-MS environments, Et₃PAuCl exhibits a distinct fragmentation hierarchy governed by the hard-soft acid-base (HSAB) theory and the trans effect. Gold(I) is a soft Lewis acid. The triethylphosphine (PEt₃) ligand is a strong σ-donor and a moderate π-acceptor, exerting a powerful trans influence that significantly weakens the bond to the trans chloride ligand.

Consequently, under soft ionization or low-energy Collision-Induced Dissociation (CID), the Au-Cl bond cleaves heterolytically. The resulting 14-electron cation, [AuPEt₃]⁺ (m/z 315.05) , is the dominant base peak and the true reactive pharmacophore. Unlike Auranofin, which requires the displacement of a bulky, tightly bound tetraacetylthioglucose (SATg) ligand, the facile loss of chloride makes Et₃PAuCl significantly more reactive toward off-target nucleophiles, explaining its distinct cytotoxicity profile 1[1]. In solid-phase or droplet-phase DESI-MS, the complex can also form stable dimers such as [(Et₃PAu)₂(μ-OH₂)(μ-OH)]⁺ at m/z 665 2[2].

Mass spectrometry fragmentation and adduct formation pathways of Et3PAuCl.

Comparative Fragmentation Analysis

To contextualize the performance and stability of Et₃PAuCl, we compare its MS profile against Auranofin and the halogenated analog Et₃PAuI. The quantitative data below synthesizes established ESI-MS and DESI-MS observations.

Complex	Ligand System	Primary Precursor Ion	Dominant MS/MS Fragment	Reactivity Profile (Protein/Thiol Binding)
Et₃PAuCl	PEt₃, Cl⁻	Neutral (No direct [M+H]⁺)	m/z 315.05 ([AuPEt₃]⁺)	Rapid halogen loss; highly reactive with thiols; forms[Et₃PAu-Cys]⁺ at m/z 434.06 3[3].
Auranofin	PEt₃, SATg	m/z 679 ([M+H]⁺), 701 ([M+Na]⁺)	m/z 315.05 ([AuPEt₃]⁺)	Slower, controlled release of SATg; forms noncovalent adducts with proteins prior to ligand exchange 1[1].
Et₃PAuI	PEt₃, I⁻	Neutral (No direct [M+H]⁺)	m/z 315.05 ([AuPEt₃]⁺)	Intermediate reactivity; selective halide release; coordinates to oligonucleotides similarly to the chloride analog[1].

Validated Experimental Protocols

To ensure high-fidelity speciation data, the following protocols integrate internal validation steps to prevent misinterpretation of source-induced artifacts as biological metabolites.

Protocol A: Liquid-Phase ESI-MS Speciation & Thiol Reactivity

This protocol evaluates the ligand exchange kinetics of Et₃PAuCl with target amino acids (e.g., Cysteine).

• Sample Preparation: Prepare a 10⁻⁵ M solution of Et₃PAuCl in LC-MS grade water with 50% Methanol. Self-Validation Step: Inject a blank of the solvent to establish a baseline and rule out pre-existing phosphine oxides (e.g., Et₃P=O at m/z 135).

• Incubation: Add L-Cysteine at a 1:1 metal-to-amino-acid molar ratio. Incubate at 37 °C in 500 mM ammonium acetate buffer (pH 6.8) for 24 hours 3[3].

• ESI-MS Acquisition: Utilize direct infusion at a flow rate of 5 μL/min into an Orbitrap High-Resolution Mass Spectrometer (HRMS). Set positive polarity with a spray voltage of 3.5 kV.

• Data Validation (The Self-Validating System): Locate the putative adduct peak at m/z 434.06. To confirm this is the [Et₃PAu-Cys]⁺ adduct and not an isobaric artifact, analyze the isotopic envelope. Gold possesses a single stable isotope (¹⁹⁷Au), meaning the isotopic distribution must perfectly match the theoretical carbon/hydrogen/sulfur envelope of the C₉H₂₁AuNO₂PS complex. Perform MS/MS (CID) on m/z 434.06; the mandatory neutral loss of the cysteine moiety to yield m/z 315.05 confirms the structural connectivity.

Step-by-step ESI-MS experimental workflow for monitoring gold(I) ligand exchange.

Protocol B: Solid-Phase DESI-MS Mechanochemical Monitoring

For researchers investigating solid-state stability or mechanochemical synthesis, DESI-MS provides solvent-free insights.

• Mechanochemical Mixing: Accurately measure equimolar quantities of Et₃PAuCl and the target thiol. Grind vigorously with an agate mortar and pestle for 7–10 minutes 2[2].

• Spray Solvent Selection: Utilize a 1:1 Methanol:Water spray solvent system. Self-Validation Step: Run a parallel analysis using pure water as the spray solvent. If the dimer peak at m/z 665[(Et₃PAu)₂(μ-OH₂)(μ-OH)]⁺ disappears or shifts drastically, it confirms the solvent's role in droplet-phase scrambling rather than a true solid-state reaction product.

• DESI-MS Acquisition: Collect spectral data using an average of 5 μsec/MS scan with an ionization time of 250 msec.

References

• Ligand Exchange/Scrambling Study of Gold(I)
• Source: ACS Medicinal Chemistry Letters (via nih.gov)
• Mechanistic Insights Into the Anticancer Properties of the Auranofin Analog Au(PEt3)

Sources

• 1. Auranofin, Et3PAuCl, and Et3PAuI Are Highly Cytotoxic on Colorectal Cancer Cells: A Chemical and Biological Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digitalrepository.fccollege.edu.pk [digitalrepository.fccollege.edu.pk]
• 3. Frontiers | Mechanistic Insights Into the Anticancer Properties of the Auranofin Analog Au(PEt3)I: A Theoretical and Experimental Study [frontiersin.org]